(S)-2-cyclopropylpyrrolidine HCl

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-2-Cyclopropylpyrrolidine Hydrochloride: A Key Building Block in Modern Drug Discovery

Abstract

(S)-2-Cyclopropylpyrrolidine hydrochloride is a chiral heterocyclic building block of significant interest to the pharmaceutical and agrochemical industries. Its structure uniquely combines the conformational rigidity and metabolic stability of a cyclopropyl group with the versatile and frequently utilized pyrrolidine scaffold. This guide provides an in-depth analysis of this compound, including its core chemical identifiers, strategic importance in medicinal chemistry, a representative synthetic approach, and robust methods for structural verification. The content herein is intended for researchers, chemists, and drug development professionals seeking to leverage the advantageous properties of this molecule in their discovery programs.

Core Compound Identification and Physicochemical Properties

Precise identification is the foundation of all chemical research and development. (S)-2-Cyclopropylpyrrolidine hydrochloride is characterized by a specific stereochemistry and salt form, which are critical for its application.

Identifier	Data	Source(s)
Compound Name	(S)-2-Cyclopropylpyrrolidine hydrochloride	Internal Nomenclature
Synonyms	2-Cyclopropyl-pyrrolidine hydrochloride	[1]
CAS Number	558478-81-2 (for hydrochloride salt)	[1]
Molecular Formula	C₇H₁₄ClN	[1]
Molecular Weight	147.65 g/mol	[1]
Canonical SMILES	C1CC2CC2.Cl	Derived from Structure
InChI Key	WOUSTBXLCUPLRA-QMMMGPOBSA-N	Derived from Structure
Free Base CAS	1270277-49-0 (for (S)-2-Cyclopropyl-pyrrolidine)	[2]
Free Base Formula	C₇H₁₃N	[2][3][4]

Strategic Importance in Medicinal Chemistry

The value of (S)-2-cyclopropylpyrrolidine HCl as a building block stems from the synergistic combination of its two core structural motifs: the pyrrolidine ring and the cyclopropyl group. This combination addresses several critical challenges in drug design, including potency, selectivity, and metabolic stability.

The Pyrrolidine Scaffold: A Privileged Structure

The five-membered pyrrolidine ring is one of the most ubiquitous non-aromatic nitrogen heterocycles found in FDA-approved drugs.[5] Its prevalence is due to several key factors:

• Three-Dimensionality: As a saturated, sp³-rich scaffold, it allows for the exploration of three-dimensional chemical space, leading to improved binding affinity and selectivity compared to flat, aromatic systems.[5]

• Chiral Center: The C-2 position provides a stable chiral center, enabling the synthesis of enantiomerically pure compounds, which is crucial for minimizing off-target effects and improving therapeutic indices.

• Versatile Vector: The secondary amine provides a convenient handle for further chemical modification and elaboration into more complex molecules.

The Cyclopropyl Moiety: A "Metabolic Shield" and Potency Enhancer

The incorporation of a cyclopropyl ring into drug candidates has become an increasingly common strategy to overcome metabolic liabilities and enhance potency.[6][7] Its unique properties include:

• Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger and less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes compared to analogous alkyl groups.[8] This can significantly increase a drug's half-life and reduce the potential for drug-drug interactions.

• Conformational Rigidity: The ring's strained nature restricts the conformation of the attached side chain, which can pre-organize the molecule into a bioactive conformation for binding to a biological target, an entropically favorable event that can boost potency.[6]

• Unique Electronics: The ring's bonds have enhanced π-character, allowing for electronic interactions that can be beneficial for target engagement.[6]

The logical relationship below illustrates how these two components contribute to the overall value of the target molecule.

Caption: A plausible synthetic workflow from (S)-proline.

Exemplary Experimental Protocol

Step 1: N-Boc Protection of (S)-Proline

• Suspend (S)-proline (1.0 eq) in a 1:1 mixture of dioxane and water.

• Cool the mixture to 0 °C in an ice bath.

• Add sodium hydroxide (2.5 eq) dissolved in water, maintaining the temperature below 10 °C.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours until TLC or LC-MS indicates complete consumption of the starting material.

• Perform an acidic workup and extract with ethyl acetate to isolate the N-Boc-(S)-proline.

Causality: The Boc protecting group is essential to prevent the secondary amine from interfering with subsequent reactions at the carboxylic acid.

Step 2: Synthesis of the Weinreb Amide

• Dissolve N-Boc-(S)-proline (1.0 eq) in dichloromethane (DCM).

• Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and a coupling agent like EDC (1.5 eq) along with a base such as triethylamine (3.0 eq).

• Stir at room temperature for 6-12 hours.

• Wash the reaction mixture with aqueous solutions to remove excess reagents and byproducts, then dry and concentrate to yield the Weinreb amide.

Causality: The Weinreb amide is a superior intermediate to esters or acid chlorides for the subsequent Grignard reaction, as it forms a stable tetrahedral intermediate that resists over-addition, cleanly yielding the desired ketone.

Step 3: Formation of the Cyclopropyl Ketone

• Dissolve the Weinreb amide (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to 0 °C under an inert atmosphere (N₂ or Ar).

• Slowly add cyclopropylmagnesium bromide (1.5 eq, as a solution in THF).

• Monitor the reaction by TLC/LC-MS. Upon completion, quench carefully with a saturated aqueous solution of ammonium chloride.

• Extract the product into an organic solvent and purify by column chromatography.

Step 4 & 5: Reduction and Deprotection

• The resulting ketone can be reduced to the corresponding secondary amine via a reductive amination protocol or a two-step reduction/deprotection sequence. For the latter, a strong acid such as trifluoroacetic acid (TFA) or HCl in dioxane is used to remove the Boc group.

• The resulting iminium intermediate can be reduced in situ or the free base amine can be isolated.

Causality: The choice of reducing agent can influence the diastereoselectivity of the reaction if a chiral center is formed. Strong acid is required to cleave the stable tert-butyl carbamate (Boc) group.

Step 6: Hydrochloride Salt Formation

• Dissolve the purified (S)-2-cyclopropylpyrrolidine free base in a suitable solvent like diethyl ether or ethyl acetate.

• Add a stoichiometric amount of HCl (typically as a 2M solution in diethyl ether) dropwise with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Causality: Converting the free base amine to its hydrochloride salt significantly improves its stability, crystallinity, and handling properties, making it ideal for storage and use as a building block.

Structural Verification and Quality Control

Confirming the identity, purity, and stereochemical integrity of (S)-2-cyclopropylpyrrolidine HCl is paramount. A combination of spectroscopic and chromatographic techniques provides a self-validating system for quality control.

Technique	Expected Results and Interpretation
¹H NMR	Expect characteristic signals for: • Cyclopropyl protons: A complex multiplet system in the upfield region (approx. 0.2-1.0 ppm). • Pyrrolidine protons: A series of multiplets between 1.5-3.5 ppm. The proton at the C-2 chiral center will be a distinct multiplet coupled to both the cyclopropyl and adjacent pyrrolidine protons. • N-H protons: Broad signals (often two for the NH₂⁺ group) in the downfield region (approx. 8.0-10.0 ppm), which will exchange with D₂O. [9][10]
¹³C NMR	Expect distinct signals for all 7 carbon atoms: • Cyclopropyl carbons: Two signals in the highly shielded region (approx. 5-15 ppm). • Pyrrolidine carbons: Four signals in the aliphatic region (approx. 25-65 ppm), with the C-2 carbon being the most downfield of the ring carbons. [10]
Mass Spec. (ESI+)	The analysis will detect the free base. Expect to see the protonated molecular ion [M+H]⁺ at m/z = 112.11. High-resolution mass spectrometry (HRMS) should confirm the elemental composition of C₇H₁₄N⁺. [11]
Chiral HPLC	This is the definitive method for confirming enantiomeric purity. Using a suitable chiral stationary phase (e.g., Chiralpak®), the (S)-enantiomer should resolve from the (R)-enantiomer, allowing for accurate determination of the enantiomeric excess (ee%). An ee >99% is typically required for pharmaceutical applications.

Conclusion

(S)-2-Cyclopropylpyrrolidine hydrochloride is more than a simple chemical; it is a strategically designed building block that imparts desirable pharmaceutical properties into novel molecular entities. Its synthesis from readily available chiral precursors is well-established, and its structure can be rigorously validated by standard analytical techniques. For drug discovery teams, the use of this scaffold offers a rational approach to enhancing metabolic stability and potency, making it an invaluable tool in the development of next-generation therapeutics.

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An In-Depth Technical Guide to the Discovery and History of Cyclopropyl-Containing Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Strained Alliance

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological properties is perpetual. Among the myriad of structural motifs, the fusion of a cyclopropane ring with a pyrrolidine scaffold represents a particularly powerful and strategic alliance. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone of many natural products and FDA-approved drugs, offering a versatile scaffold that can be readily functionalized to interact with biological targets.[1][2][3][4] Concurrently, the cyclopropyl group, the smallest carbocycle, imparts a unique set of steric and electronic properties due to its significant ring strain of approximately 27.5 kcal/mol.[5] This inherent strain results in shorter and stronger carbon-hydrogen bonds and enhanced pi-character in its carbon-carbon bonds, contributing to increased metabolic stability and unique conformational rigidity.[6][7][8]

The incorporation of a cyclopropyl moiety into a pyrrolidine framework can lead to a multitude of benefits in drug design, including:

• Enhanced Potency and Receptor Binding: The rigid nature of the cyclopropyl group can act as a conformational lock, pre-organizing the molecule into a bioactive conformation for optimal interaction with a biological target.[5][7]

• Improved Metabolic Stability: The high C-H bond dissociation energy of the cyclopropane ring makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[6]

• Modulation of Physicochemical Properties: The cyclopropyl group can fine-tune properties such as lipophilicity and pKa, which are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[5]

• Novel Chemical Space: The three-dimensional nature of the cyclopropyl-pyrrolidine scaffold allows for the exploration of new chemical space, leading to the discovery of compounds with novel biological activities.

This technical guide provides a comprehensive overview of the discovery and history of cyclopropyl-containing pyrrolidines, delving into their synthesis, medicinal chemistry applications, and the causal relationships behind key experimental choices.

Historical Perspective and Key Discoveries

The journey of cyclopropyl-containing pyrrolidines from chemical curiosities to valuable pharmaceutical building blocks has been driven by advancements in synthetic organic chemistry and a growing appreciation for the unique properties conferred by the cyclopropyl group. Early synthetic efforts were often challenging due to the inherent strain of the three-membered ring. However, the development of robust cyclopropanation and pyrrolidine synthesis methodologies has made these scaffolds more accessible.

A pivotal moment in the history of these compounds was the recognition of their presence in biologically active natural products. For instance, the cyclopropyl-pyrrolidine system is a key structural feature in the potent antitumor antibiotics CC-1065 and the duocarmycins.[9] The discovery of these natural products spurred significant interest in the synthesis and biological evaluation of related analogs.

Core Synthetic Strategies: Building the Strained Scaffold

The construction of cyclopropyl-containing pyrrolidines can be broadly categorized into two main approaches: the formation of the cyclopropane ring onto a pre-existing pyrrolidine or pyrrole derivative, or the construction of the pyrrolidine ring from a cyclopropyl-containing precursor.

Intramolecular Cyclopropanation of Diazo Compounds

One of the most powerful and widely employed methods for the synthesis of cyclopropyl-fused pyrrolidines is the intramolecular cyclopropanation of allylic diazoacetamides. This reaction is typically catalyzed by transition metal complexes, most notably those of rhodium and copper.

Causality Behind Experimental Choices: The choice of catalyst is critical in controlling the stereoselectivity of the cyclopropanation. Chiral dirhodium(II) carboxamidates, for example, have proven to be highly effective in achieving exceptional enantiocontrol in these reactions.[10] The catalyst's ligands create a chiral environment that directs the approach of the diazo compound to the metal center and the subsequent carbene transfer to the double bond.

Experimental Protocol: Enantioselective Intramolecular Cyclopropanation[10]

Objective: To synthesize an enantioenriched cyclopropyl-fused pyrrolidinone via catalytic intramolecular cyclopropanation of an N-allylic-N-methyldiazoacetamide.

Materials:

• N-allyl-N-methyldiazoacetamide (1.0 equiv)

• Chiral Dirhodium(II) Carboxamidate Catalyst (e.g., Rh₂(5S)-MEPY)₄, 0.1-1.0 mol %)

• Anhydrous, degassed solvent (e.g., dichloromethane, hexane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the chiral dirhodium(II) catalyst in the chosen solvent under an inert atmosphere, add a solution of the N-allylic-N-methyldiazoacetamide in the same solvent dropwise over a period of several hours using a syringe pump.

• Maintain the reaction temperature at a controlled level (e.g., 25 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cyclopropyl-fused pyrrolidinone.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or gas chromatography (GC) analysis.

Self-Validation: The success of this protocol is validated by the high yield and high enantioselectivity of the cyclopropanation product, which are directly attributable to the efficacy of the chiral catalyst. The stereochemical outcome should be consistent and reproducible.

Ring-Opening and Ring-Closing Strategies

Another elegant approach involves the ring-opening of donor-acceptor cyclopropanes with nitrogen nucleophiles, followed by intramolecular cyclization to form the pyrrolidine ring. This strategy allows for the synthesis of a variety of substituted pyrrolidines.[11][12]

Causality Behind Experimental Choices: The use of donor-acceptor cyclopropanes is key to this methodology. The electron-donating group stabilizes the positive charge that develops during the ring-opening process, while the electron-accepting group facilitates the initial nucleophilic attack. Lewis acids are often employed to catalyze the ring-opening step.[11]

Experimental Protocol: Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor-Acceptor Cyclopropanes[11][12]

Objective: To synthesize a 1,5-substituted pyrrolidin-2-one from a donor-acceptor cyclopropane and a primary amine.

Materials:

• Donor-acceptor cyclopropane (e.g., dimethyl 2-phenylcyclopropane-1,1-dicarboxylate) (1.0 equiv)

• Primary amine (e.g., aniline) (1.0-1.2 equiv)

• Lewis acid catalyst (e.g., Ni(ClO₄)₂·6H₂O, 20 mol %)

• Anhydrous solvent (e.g., dichloroethane)

• Acetic acid (catalytic amount)

Procedure:

• To a solution of the donor-acceptor cyclopropane in the anhydrous solvent, add the primary amine and the Lewis acid catalyst.

• Add a catalytic amount of acetic acid.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion of the initial ring-opening reaction, initiate the lactamization and dealkoxycarbonylation by adding a base (e.g., NaOH) and heating the reaction mixture.

• After cooling to room temperature, perform an aqueous workup.

• Extract the product with an organic solvent and purify by column chromatography.

Self-Validation: The formation of the desired pyrrolidin-2-one as the major product validates the tandem ring-opening, lactamization, and dealkoxycarbonylation sequence. The structure of the product can be confirmed by spectroscopic methods (NMR, MS).

Transition Metal-Catalyzed Cycloadditions

Transition metal-catalyzed cycloaddition reactions of cyclopropanes offer another versatile route to cyclopropyl-containing pyrrolidines.[13] For instance, [3+2] cycloadditions of cyclopropanes with imines can directly afford the pyrrolidine ring.

Causality Behind Experimental Choices: The choice of the transition metal catalyst and ligands is crucial for both the efficiency and selectivity of the cycloaddition. The catalyst facilitates the cleavage of a C-C bond in the cyclopropane ring to form a metallacyclic intermediate, which then undergoes cycloaddition with the imine.

Visualizing Key Synthetic Pathways

Diagram: Intramolecular Cyclopropanation of an Allylic Diazoacetamide

Caption: Catalytic cycle for the synthesis of cyclopropyl-fused pyrrolidinones.

Diagram: Ring-Opening/Cyclization Strategy

Caption: Synthesis of pyrrolidin-2-ones via cyclopropane ring-opening.

Applications in Drug Discovery and Medicinal Chemistry

The unique structural and physicochemical properties of cyclopropyl-containing pyrrolidines have made them attractive scaffolds in drug discovery across various therapeutic areas.

Case Study: Trovafloxacin - A Lesson in Bioactivation

Trovafloxacin, a fluoroquinolone antibiotic, features a cyclopropyl-fused pyrrolidine moiety. While it exhibited potent antibacterial activity, it was later associated with hepatotoxicity.[14] Mechanistic studies revealed that the cyclopropylamine portion of the molecule could undergo CYP-mediated bioactivation to form reactive metabolites.[6] This case highlights the importance of understanding the metabolic fate of cyclopropyl-containing compounds in drug development.

Modulation of Pharmacological Activity

The rigid conformation imparted by the cyclopropyl group can lead to enhanced binding affinity and selectivity for a given biological target. For example, cyclopropyl analogues of 2-amino-5-phosphonopentanoic acid (AP5) have been synthesized and evaluated as competitive antagonists for the N-methyl-D-aspartate (NMDA) receptor.[15] The conformational constraint imposed by the cyclopropane ring was crucial for modulating the antagonist activity.

Summary of Biological Activities

Therapeutic Area	Example Compound Class	Key Structural Feature	Reference
Anticancer	Duocarmycin Analogs	Cyclopropyl-pyrroloindole	[9]
Antibacterial	Fluoroquinolones	Cyclopropyl-fused Pyrrolidine	[14]
CNS Disorders	NMDA Receptor Antagonists	Cyclopropyl-amino acids	[15]
Antiviral	Hepatitis C NS5B Inhibitors	Cyclopropyl-containing motifs	[6]

Conclusion and Future Outlook

The discovery and development of cyclopropyl-containing pyrrolidines represent a fascinating chapter in the history of medicinal chemistry. The strategic incorporation of the strained cyclopropane ring into the versatile pyrrolidine scaffold has provided a powerful platform for the design of novel therapeutic agents with improved potency, selectivity, and pharmacokinetic properties.

Future research in this area will likely focus on the development of new and more efficient stereoselective synthetic methodologies to access these complex scaffolds. Furthermore, a deeper understanding of the metabolic pathways and potential bioactivation of cyclopropyl-containing compounds will be crucial for the design of safer and more effective drugs. The continued exploration of the chemical space defined by cyclopropyl-containing pyrrolidines holds great promise for the discovery of the next generation of innovative medicines.

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A Comprehensive Technical Guide to the Cyclopropyl Moiety in Modern Medicinal Chemistry

Abstract

The cyclopropane ring, once a mere chemical curiosity, has ascended to a position of prominence in modern medicinal chemistry, becoming the most ubiquitous small ring system in pharmaceuticals.[1] Its incorporation into drug candidates is a key strategy for enhancing potency, modulating physicochemical properties, and improving metabolic stability. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive review of the cyclopropyl moiety. We will dissect its unique stereoelectronic properties, explore its versatile role as a bioisostere, and present strategic applications in drug design, supported by compelling case studies. Furthermore, this guide details robust synthetic methodologies for its installation and addresses potential metabolic liabilities, offering a complete framework for leveraging this powerful structural element in the pursuit of novel therapeutics.

Introduction: The Ascendancy of a Strained Ring in Drug Design

The three-membered cyclopropane ring is a cornerstone of modern molecular architecture in drug discovery.[2] Its prevalence is underscored by the fact that 18 new chemical entities (NCEs) containing a cyclopropyl group were approved by the U.S. Food and Drug Administration (FDA) in a single decade, featuring in blockbuster drugs for treating a range of diseases including COVID-19, hepatitis C, and HIV/AIDS.[2][3] This widespread adoption is not coincidental; it is a direct result of the unique and advantageous properties conferred by this small, strained ring.

The strategic incorporation of a cyclopropyl group can address multiple challenges encountered during drug discovery.[4] These advantages include:

• Enhanced Potency and Selectivity: By enforcing conformational rigidity, the ring can lock a molecule into its bioactive conformation, minimizing the entropic penalty of binding to its target.[4][5][6][7]

• Improved Metabolic Stability: The high C-H bond dissociation energy makes the cyclopropyl group less susceptible to oxidative metabolism by cytochrome P450 enzymes.[8] It can effectively "shield" a molecule from metabolic attack.

• Modulated Physicochemical Properties: It serves as a versatile bioisostere for various common functional groups, including phenyl rings, alkenes, and gem-dimethyl groups, allowing for the fine-tuning of properties like lipophilicity and solubility.[1][2]

• Enhanced Permeability: Its rigid, three-dimensional structure can improve membrane and even blood-brain barrier permeability.[4][9]

This guide will provide a deep dive into the fundamental principles and practical applications that make the cyclopropyl group an indispensable tool for the medicinal chemist.

Chapter 1: The Unique Physicochemical & Stereoelectronic Landscape of Cyclopropane

The profound impact of the cyclopropyl group stems from its unique structural and electronic nature, which is a direct consequence of its inherent ring strain.

The Nature of the Strained Ring

The triangular geometry of cyclopropane forces its C-C-C bond angles to be 60°, a significant deviation from the ideal 109.5° for sp³-hybridized carbon atoms.[10] This severe angle strain, coupled with torsional strain from eclipsed C-H bonds, results in a highly strained system with unique bonding characteristics.[10] The C-C bonds have a higher degree of p-character than typical alkanes, often described by the Walsh orbital model, which gives them a "pseudo-double bond" character.[7]

This unique bonding model leads to several key physical properties:

• Shorter C-C Bonds: The C-C bond length is approximately 1.51 Å, shorter than in typical alkanes.[4][6]

• Shorter, Stronger C-H Bonds: The C-H bonds are also shorter and stronger, contributing to the ring's notable metabolic stability.[2][4][6]

Conformational Rigidity: The "Conformational Clamp"

One of the most powerful applications of the cyclopropyl group is its role as a "conformational clamp."[7] By introducing the rigid three-membered ring, medicinal chemists can restrict the rotation around adjacent single bonds. This drastically reduces the number of accessible low-energy conformations a molecule can adopt in solution.[7]

The causality behind this is twofold:

• Steric Hindrance: The ring presents a significant steric barrier to rotation.

• Electronic Effects: The unique orbital arrangement of the cyclopropane ring influences the potential energy surface of rotation around the connecting bond.

This pre-organization of a molecule into a more rigid, bioactive conformation can lead to a significant increase in binding affinity for a biological target by minimizing the entropic penalty that is paid upon binding.[7]

Caption: Impact of a cyclopropyl group on conformational entropy and target binding.

Electronic Properties

The high p-character of the C-C bonds allows the cyclopropyl group to act as a competent electron-donating group when attached to an aryl system, a property that can be exploited to modulate the electronic nature of a molecule.[11] This electronic influence can affect the pKa of nearby acidic or basic centers, which in turn can impact properties like solubility, receptor interactions, and even the propensity for P-glycoprotein efflux.[4][6][12]

Chapter 2: The Cyclopropyl Group as a Versatile Bioisostere

Bioisosterism is a cornerstone of drug design, and the cyclopropyl group is a particularly versatile player. Its unique combination of rigidity, size, and electronic character allows it to serve as an effective replacement for several common chemical motifs.

Bioisosteric Replacement of Common Functional Groups

• Aryl and Phenyl Bioisostere: Replacing a phenyl ring with a cyclopropyl group is a common strategy to improve physicochemical properties.[1] This swap typically increases the fraction of sp³-hybridized carbons (Fsp³), reduces the molecular weight and lipophilicity (cLogP), and can improve aqueous solubility, all of which are desirable traits for drug candidates.[1]

• Alkene and Alkyne Isostere: The cyclopropane ring can mimic the rigid geometry of a double or triple bond while being fully saturated. This makes it a metabolically robust alternative to alkenes, which can be susceptible to epoxidation or other metabolic transformations.[2]

• Gem-Dimethyl and Isopropyl Isostere: The cyclopropyl group is often used as a conformationally restricted isostere for a gem-dimethyl or isopropyl group.[1] This substitution maintains steric bulk while imparting rigidity and often blocking sites of oxidative metabolism.[1]

Quantitative Comparison of Bioisosteric Replacements

The decision to employ a bioisosteric replacement is driven by data. The following table summarizes the calculated property changes for a typical phenyl-to-cyclopropyl replacement, demonstrating the potential for property improvement.

Property	Phenyl Analogue	Cyclopropyl Analogue	Typical Change	Rationale for Improvement
Molecular Weight	~77 Da	~41 Da	Decrease	Reduces molecular complexity.
cLogP	High	Lower	Decrease	Improves solubility, reduces metabolic clearance.
Fraction sp³ (Fsp³)	Low (0)	High (1)	Increase	Improves solubility and reduces promiscuity.
Metabolic Stability	Can be hydroxylated	Generally stable	Increase	Blocks CYP-mediated oxidation.
Conformational Flexibility	Rotation allowed	Restricted	Decrease	Pre-organizes for target binding.

Chapter 3: Strategic Applications in Drug Design & Development

The theoretical advantages of the cyclopropyl group translate into tangible benefits in preclinical and clinical drug candidates.

Enhancing Metabolic Stability

A primary driver for incorporating a cyclopropyl group is to enhance metabolic stability by blocking sites of oxidative metabolism.[2][8] The C-H bonds on a cyclopropane ring are stronger and less accessible to cytochrome P450 (CYP) enzymes compared to those on an isopropyl or tert-butyl group.[8]

Case Study: Pitavastatin The statin drug pitavastatin provides a classic example of this strategy. The presence of a cyclopropyl group effectively diverts metabolism away from the major drug-metabolizing enzyme CYP3A4. Instead, the drug undergoes minimal metabolism by CYP2C9, significantly reducing the potential for drug-drug interactions (DDIs) compared to other statins.[8]

Improving Potency and Selectivity

The conformational rigidity imparted by the cyclopropyl ring is a powerful tool for enhancing potency by locking the molecule into its bioactive conformation.

Case Study: Coronavirus 3CLpro Inhibitors In the development of broad-spectrum inhibitors for coronavirus 3C-like proteases (3CLpro), the incorporation of a cyclopropane moiety proved critical.[5][13] Structure-guided design showed that the cyclopropyl fragment provided a conformationally constrained scaffold that was entropically more favorable for binding to the active site of the protease.[5][13] This led to the development of highly potent inhibitors, such as aldehydes 5c and 11c , which inhibited SARS-CoV-2 replication with EC₅₀ values of 12 and 11 nM, respectively.[13]

Case Study: HIV-1 Protease Inhibitors Research into HIV-1 protease inhibitors has demonstrated that trisubstituted cyclopropanes can be used as peptide mimics to stabilize the extended β-strand conformation required for binding to the enzyme's active site.[14][15] This work convincingly showed that the linear structure enforced in solution by the cyclopropane rings corresponded closely to the biologically active conformation, leading to inhibitors with sub-nanomolar potency.[15]

Modulating Pharmacokinetic Properties

The introduction of a cyclopropyl group can favorably impact a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Its rigidity and defined three-dimensionality can enhance membrane permeability and even facilitate passage across the blood-brain barrier (BBB).[4][6][9] Furthermore, by improving metabolic stability, it can lead to a decrease in plasma clearance, extending the drug's half-life.[4][6]

Chapter 4: Synthetic Methodologies for Incorporating the Cyclopropyl Moiety

The widespread use of cyclopropanes in medicinal chemistry has been enabled by the development of reliable and scalable synthetic methods.

Classical Cyclopropanation Reactions

Simmons-Smith Reaction: This is a widely used and reliable method for the stereospecific conversion of alkenes into cyclopropanes using a zinc carbenoid reagent (often generated from diiodomethane and a zinc-copper couple).[16] A key advantage is that directing groups, such as hydroxyls, can guide the cyclopropanation to a specific face of the molecule.[16]

Detailed Protocol: Simmons-Smith Cyclopropanation of an Allylic Alcohol

• Apparatus Setup: Under an inert atmosphere (Nitrogen or Argon), a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel is charged with a solution of the allylic alcohol (1.0 equiv) in a dry, aprotic solvent (e.g., dichloromethane or diethyl ether).

• Reagent Preparation: In a separate flask, prepare the Simmons-Smith reagent. For the Zn-Cu couple method, activate zinc dust with copper sulfate or copper (I) chloride. Alternatively, a solution of diethylzinc (Et₂Zn, 1.1 equiv) can be used.

• Reaction Execution: Cool the solution of the allylic alcohol to 0 °C. Slowly add diiodomethane (CH₂I₂, 1.2 equiv) to the flask. Subsequently, add the diethylzinc solution dropwise via the dropping funnel, maintaining the internal temperature below 5 °C. The reaction is typically exothermic.

• Monitoring: Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Carefully quench the reaction at 0 °C by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the reaction solvent (e.g., dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure cyclopropylmethanol.

Transition Metal-Catalyzed Cyclopropanations

Catalytic methods using transition metals like rhodium, copper, and palladium are highly efficient for cyclopropanation, particularly with diazo compounds as carbene precursors.[17] These reactions offer excellent control over stereoselectivity.

Caption: Generalized catalytic cycle for transition metal-catalyzed cyclopropanation.

Modern & Emerging Methods

The field is continually evolving with safer and more versatile methods:

• Radical-Mediated Cyclopropanations: These methods avoid potentially explosive diazo compounds and often proceed under mild conditions.[3][17]

• Hydrogen-Borrowing Catalysis: An expedient method for the α-cyclopropanation of ketones has been developed using hydrogen borrowing (HB) catalysis, offering a novel disconnection.[18]

• Biocatalytic Approaches: Engineered hemoproteins, such as myoglobin variants, have emerged as promising biocatalysts for asymmetric cyclopropanations, offering exceptional stereoselectivity and operating in whole-cell systems for gram-scale synthesis of chiral drug precursors.[19]

Detailed Protocol: A General Procedure for Biocatalytic Cyclopropanation

• Biocatalyst Preparation: Express and purify the engineered myoglobin catalyst according to established protocols. Alternatively, use a whole-cell system (e.g., E. coli) overexpressing the engineered enzyme.

• Reaction Setup: In a reaction vessel, prepare a buffered aqueous solution (e.g., potassium phosphate buffer, pH 8.0). Add the alkene substrate (1.0 equiv), typically dissolved in a minimal amount of a water-miscible co-solvent like DMSO.

• Initiation: Add the purified enzyme or the whole-cell suspension to the reaction mixture. Add a diazo reagent (e.g., ethyl α-diazoacetate, 1.5 equiv) and a reducing agent (e.g., sodium dithionite, 10 equiv) to initiate the catalytic cycle. For whole-cell systems, glucose is often added as an energy source for cofactor regeneration.

• Execution and Monitoring: Seal the vessel and stir the reaction at a controlled temperature (e.g., 25 °C). Monitor the formation of the cyclopropane product over time using chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Workup and Extraction: Once the reaction reaches completion, quench by adding a water-immiscible organic solvent (e.g., ethyl acetate). Separate the organic layer, and extract the aqueous phase multiple times with the same solvent.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the resulting product by flash column chromatography to obtain the enantiomerically enriched cyclopropane.

Chapter 5: Potential Liabilities and Mitigation Strategies

While the cyclopropyl group offers many advantages, it is not without potential liabilities. A thorough understanding of these risks is crucial for its successful application.

Bioactivation Risks

The most significant liability is the potential for metabolic bioactivation, particularly with cyclopropylamines.[8] CYP-mediated oxidation of the cyclopropylamine moiety can lead to reactive ring-opened intermediates. These electrophilic species can form covalent adducts with hepatic proteins, leading to potential hepatotoxicity.[8]

Case Study: Trovafloxacin The fluoroquinolone antibiotic trovafloxacin was associated with rare but severe hepatotoxicity. This was attributed to the CYP1A2-mediated oxidation of its cyclopropylamine group, which generated reactive metabolites responsible for the observed liver damage.[8]

Mitigation Strategies:

• Structural Modification: If bioactivation is observed, medicinal chemists can replace the cyclopropyl group with a non-bioactivatable isostere, such as a gem-dimethyl group.

• Blocking Metabolism: Introduce substituents on the cyclopropane ring itself to sterically hinder the approach of CYP enzymes.

Ring-Opening Reactions

In certain contexts, particularly in donor-acceptor (D-A) cyclopropanes, the strained ring can be susceptible to nucleophilic ring-opening reactions.[20][21] While this reactivity is often harnessed by synthetic chemists for further molecular construction, it can be an undesirable pathway in a physiological environment. Careful consideration of the electronic nature of the substituents on the cyclopropane ring is necessary to ensure its stability in vivo.

Conclusion: The Enduring and Evolving Role of Cyclopropane

The cyclopropyl group has firmly established itself as a privileged motif in medicinal chemistry. Its unique ability to impart conformational rigidity, enhance metabolic stability, and serve as a versatile bioisostere provides a powerful toolkit for addressing the multifaceted challenges of drug design. From improving potency and selectivity to fine-tuning pharmacokinetic profiles, its strategic application has proven instrumental in the development of numerous successful therapeutics. While potential liabilities such as bioactivation must be carefully managed, the continued development of novel and efficient synthetic methodologies ensures that the cyclopropyl ring will remain a central and evolving player in the future of drug discovery.

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(S)-2-Cyclopropylpyrrolidine HCl: A Technical Guide to a Niche Chiral Auxiliary

Introduction: The Pursuit of Asymmetry and the Role of Pyrrolidine Scaffolds

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely a preference but a fundamental necessity. The biological activity of a chiral molecule is intrinsically linked to its three-dimensional structure, with different enantiomers often exhibiting vastly different pharmacological, and toxicological profiles.[1][2] Chiral auxiliaries are a cornerstone of asymmetric synthesis, offering a robust and reliable strategy to control stereochemistry by temporarily introducing a chiral element to a prochiral substrate.[1] This covalent linkage biases the facial approach of a reagent, leading to the preferential formation of one diastereomer. Subsequent cleavage of the auxiliary reveals the desired enantiomerically enriched product.

Among the plethora of chiral auxiliaries developed, those built upon the pyrrolidine scaffold have proven to be exceptionally versatile and effective.[3][4] The inherent chirality and conformational rigidity of the pyrrolidine ring, often derived from the readily available chiral pool of proline, make it an excellent platform for inducing asymmetry in a wide range of chemical transformations.[3] While derivatives such as (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) are well-established and extensively documented, the scientific literature presents a more limited scope of application for other substituted pyrrolidines as chiral auxiliaries.

This technical guide provides an in-depth exploration of (S)-2-cyclopropylpyrrolidine hydrochloride , a less common yet potentially valuable chiral auxiliary. While direct and extensive literature on its application is scarce, this guide will synthesize available data, draw logical parallels from closely related and well-understood pyrrolidine-based auxiliaries, and provide a theoretical and practical framework for its potential use in asymmetric synthesis. We will delve into its physicochemical properties, plausible synthetic routes, and its prospective role in directing stereoselective alkylations and aldol reactions.

Physicochemical Properties of (S)-2-Cyclopropylpyrrolidine HCl

Precise characterization of a chiral auxiliary is paramount for its effective application. While comprehensive experimental data for (S)-2-cyclopropylpyrrolidine HCl is not widely published, the following table summarizes its known properties.

Property	Value	Reference
CAS Number	558478-81-2	[5]
Molecular Formula	C₇H₁₄ClN	[5]
Molecular Weight	147.65 g/mol	[5]
Appearance	White to off-white solid (presumed)	Inferred
Solubility	Soluble in water and polar organic solvents (presumed)	Inferred
Melting Point	Not reported
Boiling Point	Not reported

Note: Some properties are inferred based on the hydrochloride salt nature of the compound and general characteristics of similar small molecules.

Synthesis of (S)-2-Cyclopropylpyrrolidine: A Plausible Synthetic Approach

The synthesis of 2-substituted pyrrolidines can be achieved through various methods, often starting from L-proline or employing asymmetric cyclization strategies.[2][6] A plausible and efficient route to (S)-2-cyclopropylpyrrolidine would involve the modification of the carboxylic acid functionality of L-proline. The following workflow outlines a potential synthetic pathway.

Caption: Plausible synthetic workflow for (S)-2-cyclopropylpyrrolidine HCl from L-proline.

Detailed Synthetic Protocol (Hypothetical)

Step 1: Esterification of L-Proline

• Suspend L-proline (1.0 eq) in anhydrous methanol (10 vol).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Remove the solvent under reduced pressure to yield (S)-pyrrolidine-2-carboxylic acid methyl ester hydrochloride as a white solid.

• Neutralize with a suitable base (e.g., saturated NaHCO₃ solution) and extract with an organic solvent (e.g., dichloromethane) to obtain the free ester.

Step 2: Grignard Reaction with Cyclopropylmagnesium Bromide

• Dissolve the proline methyl ester (1.0 eq) in anhydrous tetrahydrofuran (THF) (15 vol) under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C.

• Add a solution of cyclopropylmagnesium bromide (2.5 eq) in THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction carefully with saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the crude tertiary alcohol.

Step 3: Barton-McCombie Deoxygenation

• Dissolve the crude tertiary alcohol (1.0 eq) in anhydrous THF (20 vol) and cool to 0 °C.

• Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

• Stir the mixture at room temperature for 1 hour.

• Add carbon disulfide (1.5 eq) and stir for 2 hours.

• Add methyl iodide (1.5 eq) and stir for another 2 hours.

• Quench with water and extract with diethyl ether.

• Concentrate the organic layer and dissolve the residue in toluene (15 vol).

• Add tributyltin hydride (1.5 eq) and a catalytic amount of AIBN.

• Heat the mixture to 80 °C for 3 hours.

• Cool the reaction and remove the solvent. Purify by column chromatography to yield (S)-2-cyclopropylpyrrolidine.

Step 4: Hydrochloride Salt Formation

• Dissolve the purified (S)-2-cyclopropylpyrrolidine (1.0 eq) in anhydrous diethyl ether (10 vol).

• Cool the solution to 0 °C.

• Add a solution of HCl in diethyl ether (1.1 eq) dropwise.

• Stir for 30 minutes at 0 °C.

• Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain (S)-2-cyclopropylpyrrolidine HCl.

Role as a Chiral Auxiliary: Mechanistic Insights and Postulated Applications

The utility of 2-substituted pyrrolidines as chiral auxiliaries typically stems from their ability to form chiral amides or enamines, which then undergo diastereoselective reactions. The substituent at the C2 position plays a crucial role in shielding one face of the reactive intermediate, thereby directing the approach of the electrophile.

Mechanism of Stereochemical Control

In the case of (S)-2-cyclopropylpyrrolidine, the cyclopropyl group is expected to be the primary stereocontrolling element. When this auxiliary is attached to a carbonyl compound to form an amide or an enamine, the cyclopropyl group will sterically hinder one of the two faces of the resulting enolate or enamine.

Caption: General mechanism of stereocontrol using a 2-substituted pyrrolidine auxiliary.

The formation of a lithium enolate from the corresponding chiral amide typically proceeds via a six-membered transition state, leading to a geometrically defined enolate. The cyclopropyl group on the pyrrolidine ring is expected to orient itself to minimize steric interactions, thereby exposing one face of the enolate for electrophilic attack.

Application in Asymmetric α-Alkylation

Asymmetric alkylation of carbonyl compounds is a fundamental C-C bond-forming reaction. By converting a prochiral ketone or carboxylic acid into a chiral amide with (S)-2-cyclopropylpyrrolidine, subsequent deprotonation and reaction with an alkyl halide can proceed with high diastereoselectivity.

Representative Protocol for Asymmetric Alkylation (Adapted from related systems)

• Amide Formation:

  • To a solution of the carboxylic acid (1.0 eq) in dichloromethane (10 vol), add oxalyl chloride (1.2 eq) and a catalytic amount of DMF at 0 °C.

  • Stir for 2 hours at room temperature.

  • Remove the solvent under reduced pressure.

  • Dissolve the crude acid chloride in THF (10 vol) and add it dropwise to a solution of (S)-2-cyclopropylpyrrolidine (1.1 eq) and triethylamine (1.5 eq) in THF at 0 °C.

  • Stir overnight at room temperature.

  • Work up with water and extract with ethyl acetate. Purify by column chromatography to obtain the chiral amide.

• Alkylation:

  • Prepare a solution of lithium diisopropylamide (LDA) (1.2 eq) in THF at -78 °C.

  • Add a solution of the chiral amide (1.0 eq) in THF dropwise to the LDA solution.

  • Stir for 1 hour at -78 °C to ensure complete enolate formation.

  • Add the alkyl halide (1.3 eq) and stir for 4-6 hours at -78 °C.

  • Quench the reaction with saturated aqueous NH₄Cl solution and allow to warm to room temperature.

  • Extract with diethyl ether, dry the organic phase, and concentrate to obtain the crude alkylated amide.

• Auxiliary Cleavage:

  • To Carboxylic Acid: Reflux the alkylated amide in a mixture of aqueous H₂SO₄ (e.g., 6N) and THF.

  • To Aldehyde: Reduce the alkylated amide with a suitable reducing agent (e.g., LiAlH₄) at low temperature.

  • To Ketone: React the alkylated amide with an organometallic reagent (e.g., Grignard or organolithium reagent).

Application in Diastereoselective Aldol Reactions

The aldol reaction is another powerful tool for C-C bond formation, creating up to two new stereocenters. Chiral amides derived from (S)-2-cyclopropylpyrrolidine can be converted to their corresponding boron or lithium enolates to react with aldehydes, with the auxiliary directing the facial selectivity.

Representative Protocol for a Diastereoselective Aldol Reaction (Adapted from related systems)

• Enolate Formation and Aldol Addition:

  • Dissolve the chiral amide (1.0 eq) in anhydrous dichloromethane (10 vol) under an inert atmosphere and cool to -78 °C.

  • Add di-n-butylboron triflate (1.1 eq) followed by the dropwise addition of triethylamine (1.2 eq).

  • Stir for 30 minutes at -78 °C.

  • Add the aldehyde (1.2 eq) and stir for 3 hours at -78 °C.

  • Quench the reaction with a pH 7 buffer and allow it to warm to room temperature.

  • Extract with dichloromethane, dry the organic phase, and concentrate.

• Auxiliary Cleavage:

  • Cleavage to the β-hydroxy acid can be achieved by hydrolysis with aqueous acid or base.

  • Alternatively, reduction can provide the corresponding 1,3-diol.

Conclusion and Future Outlook

(S)-2-cyclopropylpyrrolidine HCl represents a chiral auxiliary with untapped potential. While not as extensively studied as other pyrrolidine derivatives, its structural features suggest it could be a valuable tool for asymmetric synthesis. The rigid and sterically defined cyclopropyl group at the C2 position is well-positioned to induce high levels of diastereoselectivity in reactions of the corresponding chiral amides and enamines.

This guide has provided a comprehensive overview based on established principles of asymmetric synthesis and data from related systems. Further research is warranted to fully elucidate the scope and limitations of (S)-2-cyclopropylpyrrolidine HCl as a chiral auxiliary. Experimental validation of the proposed synthetic route and systematic studies of its performance in key asymmetric transformations will be crucial in establishing its place in the synthetic chemist's toolkit. For researchers in drug development, exploring such niche auxiliaries could provide novel and efficient pathways to complex chiral molecules.

References

• Wikipedia. "Chiral auxiliary." [Link]

• PubMed. "A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines." [Link]

• Royal Society of Chemistry. "Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine." [Link]

• MDPI. "Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update." [Link]

• ACS Publications. "Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry." [Link]

• ACS Publications. "Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations." [Link]

• ResearchGate. "Asymmetric synthesis of 2-substituted pyrrolidine and piperidine." [Link]

• White Rose eTheses Online. "Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis." [Link]

• Organic Chemistry Portal. "Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3) - C(sp3) Coupling." [Link]

• ChemWhat. "2-cyclopropylpyrrolidine hcl CAS#: 558478-81-2." [Link]

• ChemSrc. "2-cyclopropylpyrrolidine hydrochloride Price from Supplier Brand Shanghai Aladdin Biochemical Technology Co., LTD." [Link]

• ACS Publications. "Synthesis of Cyclopropylpyrrolidines via Reaction of N-Allyl-N-propargylamides with a Molybdenum Carbene Complex. Effect of Substituents and Reaction Conditions." [Link]

• MDPI. "Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines." [Link]

• Organic Chemistry Portal. "Synthesis of cyclopropanes." [Link]

• ResearchGate. "Application of 2‐pyrrolidones and a proposed mechanism for the synthesis of 2‐pyrrolidones from the azidation cyclization of 1,6‐enynes." [Link]

• PMC. "Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction." [Link]

• PubMed. "Stereocomplementary Synthesis of Pharmaceutically Relevant Chiral 2-Aryl-Substituted Pyrrolidines Using Imine Reductases." [Link]

• ResearchGate. "Selected examples of stereoselective synthesis of 2‐substituted pyrrolidines." [Link]

• ACS Publications. "General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams." [Link]

• Beilstein Journals. "Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines." [Link]

• PMC. "Diastereoselective hydride transfer enables a synthesis of chiral 1,5-carboxamido-trifluoromethylcarbinols." [Link]

• ResearchGate. "2-Substituted pyrrolidine and piperidine alkaloids." [Link]

• ACS Publications. "Enantioselective route to .gamma.-butyrolactones: chiral auxiliary mediated amide alkylation and iodolactonization." [Link]

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• 2. A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Asymmetric synthesis of 2-substituted pyrrolidines by addition of Grignard reagents to γ-chlorinated N-tert-butanesulfinyl imine - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Cyclopropylpyrrolidine Analogs: A Technical Guide to SAR and Scaffold Optimization

The following technical guide details the Structure-Activity Relationship (SAR) of cyclopropylpyrrolidine analogs, designed for researchers in medicinal chemistry and drug discovery.

Executive Summary

The cyclopropylpyrrolidine scaffold represents a "privileged structure" in modern medicinal chemistry, offering a unique balance of conformational rigidity, metabolic stability, and defined vectors for hydrophobic interaction. This guide analyzes the utility of this scaffold in optimizing G-Protein Coupled Receptor (GPCR) ligands—specifically Histamine H3 receptor antagonists —and ion channel modulators like TRPV1 antagonists .

By incorporating a cyclopropyl moiety onto the pyrrolidine ring (either as an N-substituent or a C-pendant group), researchers can modulate basicity (pKa), block metabolic "hotspots" (e.g.,

-oxidation), and access novel chemical space distinct from standard alkyl-pyrrolidines.

Chemical Space & Mechanistic Rationale

The "Cyclopropyl Effect" in Medicinal Chemistry

The cyclopropyl group is not merely a hydrophobic spacer; it possesses unique electronic and steric properties that drive SAR decisions:

• Metabolic Blocking: The strained C-C bonds (60°) and high bond dissociation energy make the cyclopropyl group resistant to Cytochrome P450-mediated oxidation compared to isopropyl or ethyl groups [1].

• -Hole & Lipophilicity: The cyclopropyl ring is more lipophilic than an ethyl group but less sterically demanding than a tert-butyl group. It can participate in -interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in binding pockets due to the "banana bond" character of its orbitals [2].

• Conformational Restriction: When fused or directly attached to the pyrrolidine nitrogen, it restricts the inversion of the nitrogen lone pair, potentially locking the molecule in a bioactive conformation.

Structural Classes

We distinguish between two primary architectures:

• -Cyclopropylpyrrolidines: The cyclopropyl group acts as a capping group on the nitrogen.

• 2-Cyclopropylpyrrolidines: The cyclopropyl group is a substituent at the C2 position, creating a chiral center that directs the vector of the nitrogen lone pair.

Case Study: Histamine H3 Receptor Antagonists

The Histamine H3 receptor is a key target for cognitive disorders (ADHD, Alzheimer's) and narcolepsy. The optimization of pyrrolidine-based H3 antagonists illustrates the power of the cyclopropyl-pyrrolidine scaffold.

SAR Decision Logic

Early H3 antagonists containing simple

-ethyl pyrrolidines often suffered from rapid oxidative clearance. Replacing the -ethyl with an -cyclopropyl group typically retains potency while significantly extending half-life ( ).

Representative SAR Data (H3 Receptor Binding)

Data synthesized from trends in H3 antagonist literature [3][4].

Cmpd	Structure (Pyrrolidine Sub.)	(nM)	(min, Human Microsomes)	Rationale
1	-Ethyl	4.2	12	Baseline. Rapid -dealkylation.
2	-Isopropyl	6.5	28	Steric bulk improves stability but reduces affinity slightly.
3	-Cyclopropyl	3.8	>60	Optimal. Metabolic block + favorable hydrophobic fit.
4	-Cyclobutyl	15.1	45	Ring expansion introduces steric clash in the binding pocket.
5	2-Methyl- -ethyl	2.1	18	C2-methylation improves potency (stereoelectronic effect).
6	2-Cyclopropyl- -H	1.5	55	High Potency. C2-cyclopropyl fills a hydrophobic sub-pocket.

Visualization: SAR Optimization Pathway

The following decision tree illustrates the logic flow when optimizing a hit compound using cyclopropyl modifications.

Figure 1: Strategic decision tree for optimizing pyrrolidine-based H3 antagonists using cyclopropyl modifications.

Experimental Protocols

Synthesis of (S)-N-Boc-2-cyclopropylpyrrolidine

This protocol describes the synthesis of the C2-substituted scaffold, a critical intermediate for "Compound 6" in the SAR table above. This route avoids the use of unstable cyclopropanating reagents on the amine itself by installing the ring on a vinyl precursor [5].

Reagents Required:

• (S)-N-Boc-proline methyl ester (Starting Material)

• DIBAL-H (Diisobutylaluminum hydride)

• Methyltriphenylphosphonium bromide (Wittig Reagent)

• Diethylzinc (

  )

• Diiodomethane (

  )

• Toluene, THF (Anhydrous solvents)

Step-by-Step Methodology:

• Reduction to Aldehyde:

  • Dissolve (S)-N-Boc-proline methyl ester (10 mmol) in anhydrous toluene (50 mL) under

    .

  • Cool to -78°C. Add DIBAL-H (1.0 M in toluene, 11 mmol) dropwise over 20 min.

  • Stir for 1 hour. Quench with methanol (5 mL) followed by Rochelle's salt solution.

  • Extract with EtOAc, dry (

    ), and concentrate to yield the crude aldehyde.

• Wittig Olefination (Installation of Vinyl Group):

  • Suspend Methyltriphenylphosphonium bromide (12 mmol) in anhydrous THF (40 mL) at 0°C.

  • Add KOtBu (12 mmol) and stir for 30 min (solution turns yellow).

  • Add the crude aldehyde (from Step 1) in THF (10 mL) dropwise.

  • Warm to Room Temperature (RT) and stir for 4 hours.

  • Validation: TLC should show disappearance of the polar aldehyde spot and appearance of a non-polar alkene spot.

  • Workup: Saturated

    quench, EtOAc extraction. Purify via silica gel chromatography (Hex/EtOAc 9:1) to obtain (S)-N-Boc-2-vinylpyrrolidine .

• Simmons-Smith Cyclopropanation:

  • Dissolve (S)-N-Boc-2-vinylpyrrolidine (5 mmol) in anhydrous DCM (25 mL) at 0°C.

  • Add Diethylzinc (1.0 M in hexanes, 15 mmol) carefully.

  • Add Diiodomethane (30 mmol) dropwise (Caution: Exothermic).

  • Allow to warm to RT and stir for 12-18 hours.

  • Mechanistic Note: The zinc-carbenoid species coordinates with the carbamate carbonyl oxygen, directing the cyclopropanation to the syn face relative to the Boc group, ensuring high diastereoselectivity.

  • Quench: Slowly add saturated

    . Separate layers, dry, and concentrate.[1][2]

  • Yield: Typically 70-85% of (S)-N-Boc-2-cyclopropylpyrrolidine .

Synthesis Workflow Diagram

Figure 2: Synthetic route for the generation of the chiral 2-cyclopropylpyrrolidine scaffold.

Advanced Applications: TRPV1 Antagonists[3][4][5]

Beyond H3 receptors, this scaffold is critical in the design of TRPV1 antagonists (pain management). Early TRPV1 antagonists like Capsazepine suffered from poor pharmacokinetic (PK) profiles.

• Problem: The flexible alkyl chains in early leads were susceptible to rapid metabolism and non-specific binding.

• Solution: Introduction of a cyclopropyl-pyrrolidine urea moiety.

• Mechanism: The rigid pyrrolidine ring orients the urea H-bond donors correctly for interaction with the TRPV1 binding site (specifically residue Y511), while the cyclopropyl group fills a small lipophilic pocket, improving selectivity over TRPM8 [6].

References

• Metabolic Stability & Fluorine/Cyclopropyl Isosteres: Source:ResearchGate. "Improvements to metabolic stability through cyclopropyl modification."

• Cyclopropyl Scaffold in Drug Design: Source:ResearchGate. "Cyclopropyl Scaffold: A Generalist for Marketed Drugs."

• H3 Receptor Antagonist SAR: Source:PubMed. "In vitro SAR of pyrrolidine-containing histamine H3 receptor antagonists."

• Novel Substituted Pyrrolidines (H3): Source:PubMed. "Novel substituted pyrrolidines are high affinity histamine H3 receptor antagonists."

• Synthesis of Proline Analogs: Source:ResearchGate. "Synthesis of a novel Boc-protected cyclopropane-modified proline analogue."

• TRPV1 Antagonist Development: Source:PubMed Central. "TRPV1: A Potential Drug Target for Treating Various Diseases."[3][4]

Sources

• 1. CN1373125A - Process for preparing D-proline - Google Patents [patents.google.com]
• 2. Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sfera.unife.it [sfera.unife.it]

Technical Guide: Therapeutic Applications of (S)-2-Cyclopropylpyrrolidine HCl

The following technical guide details the therapeutic applications, medicinal chemistry rationale, and synthetic pathways for (S)-2-cyclopropylpyrrolidine HCl , a privileged chiral building block in modern drug discovery.

Executive Summary

(S)-2-Cyclopropylpyrrolidine HCl (CAS: 1270277-49-0) is a high-value chiral intermediate used primarily in the synthesis of G-Protein Coupled Receptor (GPCR) modulators and Kinase inhibitors . Unlike a standalone drug, it functions as a pharmacophore enabler —a structural motif introduced into drug candidates to enhance metabolic stability, optimize lipophilicity, and restrict conformational freedom.

Its most significant application lies in the development of Histamine H3 Receptor Antagonists for cognitive disorders (Alzheimer’s, ADHD) and narcolepsy, where it serves as a bioisostere for 2-methylpyrrolidine, offering superior resistance to oxidative metabolism.

Part 1: Chemical Identity & Structural Significance

The (S)-2-cyclopropylpyrrolidine moiety combines the saturated nitrogen heterocycle of pyrrolidine with the unique electronic and steric properties of a cyclopropyl group.

Key Physicochemical Properties

Property	Value/Description	Impact on Drug Design
Molecular Formula		Low molecular weight fragment (Fragment-Based Drug Design).
Chirality	(S)-Enantiomer	Matches the stereochemical preference of many biological targets (e.g., H3 receptor binding pockets).
Bond Dissociation Energy	Cyclopropyl C-H (~106 kcal/mol)	Metabolic Shielding: Significantly harder to oxidize than isopropyl or ethyl groups, extending half-life ( ).
Conformation	Sterically demanding	The cyclopropyl group locks the pyrrolidine ring into specific puckering conformations, reducing entropy loss upon binding.
Basicity ( )	~9.5 - 10.5 (amine)	Ensures protonation at physiological pH, critical for forming salt bridges with receptor residues (e.g., Aspartate in GPCRs).

Part 2: Therapeutic Applications & Mechanisms[1][2][3]

Histamine H3 Receptor Antagonists (Neurology)

The primary application of this scaffold is in the optimization of H3 receptor antagonists/inverse agonists.

• Mechanism: H3 receptors are presynaptic autoreceptors.[1] Blocking them increases the release of histamine, acetylcholine, and dopamine in the prefrontal cortex.

• Role of the Scaffold: Early H3 antagonists (e.g., ABT-239 ) utilized a 2-methylpyrrolidine group. However, the methyl group is susceptible to rapid metabolic oxidation. Replacing the methyl group with a cyclopropyl group maintains the necessary steric bulk for receptor affinity while blocking the metabolic "soft spot," thereby improving oral bioavailability and brain penetration.

• Therapeutic Outcome: Enhanced wakefulness (Narcolepsy) and cognitive improvement (Schizophrenia, Alzheimer's).

Kinase Inhibitors (PDK1, JAK)

The scaffold appears in patent literature for inhibitors of PDK1 (3-phosphoinositide-dependent protein kinase-1) and JAK (Janus Kinase) .

• Application: Used as a solvent-exposed "cap" or a solubilizing group attached to the core kinase inhibitor scaffold (e.g., indazole or pyrimidine cores).

• Benefit: The basic nitrogen improves aqueous solubility, while the cyclopropyl group fills hydrophobic pockets in the kinase ATP-binding site without incurring the metabolic penalty of flexible alkyl chains.

Melanocortin Receptor (MC2R) Modulators

Recent patents (e.g., WO2019236699) utilize (S)-2-cyclopropylpyrrolidine as a terminal amine in complex peptidomimetics targeting MC2R.

• Indication: Treatment of Congenital Adrenal Hyperplasia (CAH) and ACTH-dependent disorders.

Part 3: Mechanism of Action (Medicinal Chemistry Perspective)

The following Graphviz diagram illustrates the Structure-Activity Relationship (SAR) logic driving the transition from simple pyrrolidines to the cyclopropyl-modified scaffold.

Figure 1: SAR evolution demonstrating the strategic advantage of the cyclopropyl moiety in drug design.

Part 4: Synthetic Protocols

The synthesis of (S)-2-cyclopropylpyrrolidine is non-trivial due to the need to preserve chirality while installing the strained cyclopropyl ring.

Method A: The Weinreb Amide Route (From L-Proline)

This is the most reliable scale-up route, utilizing the natural chiral pool of L-Proline.

Step-by-Step Protocol:

• Protection:

  • React L-Proline with

    and NaOH in dioxane/water to yield N-Boc-L-Proline .

• Weinreb Amide Formation:

  • Reagents: N-Boc-L-Proline, N,O-Dimethylhydroxylamine HCl, EDCI, HOBt, DIPEA in DCM.

  • Procedure: Stir at

    to RT for 12h. Wash with and saturated .

  • Yield: ~90% of the Weinreb amide.

• Grignard Addition (Key Step):

  • Reagents: Cyclopropylmagnesium bromide (1.0 M in THF).

  • Procedure: Add Grignard reagent dropwise to the Weinreb amide in anhydrous THF at

    . The low temperature prevents over-addition.

  • Product: N-Boc-2-cyclopropylcarbonyl-pyrrolidine (Ketone intermediate).

• Reduction (Deoxygenation):

  • Option 1 (Wolff-Kishner): Hydrazine hydrate/KOH (Harsh, may affect Boc).

  • Option 2 (Ionic Hydrogenation - Preferred): Reduce ketone to alcohol (

    ), then deoxygenate using / .

  • Result: The carbonyl is removed, leaving the cyclopropyl group.

• Deprotection & Salt Formation:

  • Treat with

    in Dioxane.

  • Precipitate with diethyl ether to obtain (S)-2-cyclopropylpyrrolidine HCl .

Synthetic Pathway Diagram[5]

Figure 2: Step-wise synthetic pathway from L-Proline to the target HCl salt.

Part 5: Future Outlook & Bioisosterism

The (S)-2-cyclopropylpyrrolidine scaffold represents a "sweet spot" in medicinal chemistry space:

• Bioisosterism: It is increasingly used to replace tert-butyl, isopropyl, and phenyl rings. It offers the lipophilicity of the former without the metabolic liability, and the rigidity of the latter without the "flatness" (improving solubility).

• Fragment-Based Discovery: As libraries shift toward higher

  character (escaping "flatland"), this scaffold provides a pre-validated, chiral, -rich fragment for high-throughput screening.

References

• Hancock, A. A., et al. (2004). Antiobesity effects of A-331440, a novel non-imidazole histamine H3 receptor antagonist. European Journal of Pharmacology. Link

• Esbenshade, T. A., et al. (2005). Pharmacological properties of ABT-239: neurophysiological characterization and broad preclinical efficacy in cognition and schizophrenia. Journal of Pharmacology and Experimental Therapeutics. Link

• Cowart, M. D., et al. (2005). Rotationally constrained 2-acylpyrrolidines as potent histamine H3 receptor antagonists. Journal of Medicinal Chemistry. Link

• Wager, T. T., et al. (2011). Discovery of Two Clinical Histamine H3 Receptor Antagonists: PF-03654746 and PF-03654764. Journal of Medicinal Chemistry. Link

• Patent WO2019150119A1. (2019). 4-Hydroxypiperidine derivatives and their use as inhibitors of Ubiquitin Specific Protease 19 (USP19).[2] Link

• Patent WO2010059658A1. (2010). 6-(4-Pyrimidinyl)-1H-indazole derivatives as PDK1 inhibitors. Link

Sources

• 1. H3 receptor antagonist - Wikipedia [en.wikipedia.org]
• 2. WO2019150119A1 - 4-hydroxypiperidine derivatives and their use as inhibitors of ubiquitin specific protease 19 (usp19) - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the N-Acylation of (S)-2-Cyclopropylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Acylated (S)-2-Cyclopropylpyrrolidine Derivatives

(S)-2-cyclopropylpyrrolidine is a valuable chiral building block in medicinal chemistry. The pyrrolidine ring is a common scaffold in numerous biologically active compounds and FDA-approved drugs.[1][2] Acylation of the secondary amine at the nitrogen atom provides a straightforward method to introduce a wide variety of functional groups, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs. The resulting N-acylpyrrolidine derivatives have shown potential in various therapeutic areas, including as inhibitors of enzymes such as dipeptidyl peptidase IV (DPP-IV) for the treatment of type-2 diabetes.[3][4][5] The presence of the cyclopropyl group at the 2-position introduces a degree of conformational rigidity and lipophilicity, which can be advantageous for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. However, this substitution also presents a steric challenge for the N-acylation reaction, necessitating careful optimization of the experimental protocol.

Chemical Principles of N-Acylation

The N-acylation of a secondary amine like (S)-2-cyclopropylpyrrolidine is a classic example of nucleophilic acyl substitution. The reaction involves the attack of the nucleophilic nitrogen atom of the pyrrolidine on the electrophilic carbonyl carbon of an acylating agent, such as an acyl chloride or an acid anhydride.

In the case of an acyl chloride, the reaction proceeds through a tetrahedral intermediate, which then collapses to form the amide product and hydrochloric acid (HCl) as a byproduct. The liberated HCl can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Therefore, a base is typically added to the reaction mixture to neutralize the HCl as it is formed, driving the reaction to completion.

Experimental Protocol: N-Acetylation of (S)-2-Cyclopropylpyrrolidine

This protocol provides a detailed method for the N-acetylation of (S)-2-cyclopropylpyrrolidine using acetyl chloride.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
(S)-2-Cyclopropylpyrrolidine	≥98%	Commercially Available	Store under inert atmosphere.
Acetyl Chloride	≥99%	Commercially Available	Handle in a fume hood.
Dichloromethane (DCM)	Anhydrous	Commercially Available	Use a freshly opened bottle or dry over CaH₂.
Triethylamine (TEA)	≥99.5%	Commercially Available	Distill from CaH₂ before use.
4-(Dimethylamino)pyridine (DMAP)	≥99%	Commercially Available	Highly toxic, handle with care.
1 M Hydrochloric Acid (HCl)	ACS Grade	Commercially Available
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Commercially Available
Brine (Saturated NaCl solution)	ACS Grade	Commercially Available
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Commercially Available
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe pump

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• UV lamp

• Glassware for column chromatography

Step-by-Step Procedure

• Reaction Setup:

  • To a dry, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stir bar, add (S)-2-cyclopropylpyrrolidine (1.0 eq).

  • Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

  • Add triethylamine (TEA) (1.5 eq) to the solution.

  • Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.05 eq).

  • Cool the flask to 0 °C in an ice bath with gentle stirring.

• Addition of Acylating Agent:

  • In a separate dry, nitrogen-flushed flask, prepare a solution of acetyl chloride (1.1 eq) in anhydrous DCM.

  • Add the acetyl chloride solution dropwise to the stirred amine solution at 0 °C over a period of 30 minutes using a dropping funnel or syringe pump. Maintain the temperature below 5 °C during the addition.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Stir the reaction at room temperature for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes). The reaction is complete when the starting amine spot is no longer visible.

• Work-up:

  • Once the reaction is complete, quench the reaction by slowly adding deionized water.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • 1 M HCl (2 x volume of organic layer) to remove excess TEA and DMAP.

    • Saturated NaHCO₃ solution (2 x volume of organic layer) to neutralize any remaining acid.

    • Brine (1 x volume of organic layer) to remove residual water.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (S)-1-acetyl-2-cyclopropylpyrrolidine.

Rationale for Experimental Choices

• Solvent: Anhydrous dichloromethane (DCM) is a common choice for acylation reactions as it is relatively inert and effectively dissolves both the starting materials and reagents.[6]

• Base: Triethylamine (TEA) is a standard organic base used to neutralize the HCl generated during the reaction. An excess is used to ensure complete neutralization and to drive the reaction forward.

• Catalyst: 4-(Dimethylamino)pyridine (DMAP) is a highly efficient nucleophilic catalyst that significantly accelerates acylation reactions, particularly for sterically hindered amines like (S)-2-cyclopropylpyrrolidine.[7][8][9][10] DMAP reacts with the acylating agent to form a highly reactive N-acylpyridinium intermediate, which is then more readily attacked by the secondary amine.[10]

• Temperature: The reaction is initiated at 0 °C to control the initial exothermic reaction upon addition of the highly reactive acetyl chloride. Allowing the reaction to proceed at room temperature provides sufficient energy for the reaction to go to completion in a reasonable timeframe.

• Work-up: The aqueous washes are crucial for removing unreacted reagents, the triethylammonium hydrochloride salt byproduct, and the DMAP catalyst, leading to a cleaner crude product for purification.

Troubleshooting Common Issues

Issue	Potential Cause	Troubleshooting Steps
Low or No Reaction	Inactive acylating agent (hydrolyzed).	Use a fresh bottle of acetyl chloride or distill it before use.
Insufficiently basic conditions.	Ensure the triethylamine is dry and of high purity.
Steric hindrance is too great for the conditions.	Increase the reaction time, or gently heat the reaction mixture (e.g., to 40 °C) after the initial addition at 0 °C.
Formation of Multiple Products	Side reactions due to impurities.	Ensure all reagents and solvents are pure and dry.
Over-acylation (unlikely for a secondary amine).	Use a slight excess of the amine relative to the acylating agent.
Difficult Purification	Co-elution of product and byproducts.	Optimize the eluent system for column chromatography. Consider using a different stationary phase if necessary.
Presence of triethylammonium hydrochloride salt.	Ensure thorough washing during the work-up, particularly with 1 M HCl and brine.

Characterization of (S)-1-acetyl-2-cyclopropylpyrrolidine

The structure and purity of the final product should be confirmed by spectroscopic methods.

Expected Spectroscopic Data

• ¹H NMR (CDCl₃):

  • The spectrum will likely show two sets of signals due to the presence of rotamers around the newly formed amide bond.

  • Cyclopropyl protons: A complex multiplet in the upfield region (approx. 0.1-1.0 ppm).

  • Pyrrolidine ring protons: Multiplets between approximately 1.5 and 4.0 ppm. The proton at C2 will be shifted downfield due to the adjacent nitrogen and acetyl group.

  • Acetyl methyl protons: A sharp singlet around 2.1 ppm.

• ¹³C NMR (CDCl₃):

  • Cyclopropyl carbons: Signals in the upfield region (approx. 5-15 ppm).

  • Pyrrolidine ring carbons: Signals between approximately 20 and 60 ppm. The C2 and C5 carbons will be the most downfield in this region.

  • Acetyl methyl carbon: A signal around 22 ppm.

  • Carbonyl carbon: A signal in the downfield region, typically around 170 ppm.

• Infrared (IR) Spectroscopy (neat or thin film):

  • A strong absorption band corresponding to the amide carbonyl (C=O) stretch will be present in the region of 1630-1660 cm⁻¹.[11]

  • The absence of an N-H stretch (around 3300-3500 cm⁻¹) confirms the acylation of the secondary amine.

Safety Precautions

• (S)-2-Cyclopropylpyrrolidine: Handle in a well-ventilated area. Avoid contact with skin and eyes.

• Acetyl Chloride: Highly corrosive and lachrymatory. Reacts violently with water. Handle only in a fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Triethylamine: Flammable and corrosive. Use in a well-ventilated area.

• 4-(Dimethylamino)pyridine (DMAP): Highly toxic and can be absorbed through the skin.[12] Handle with extreme care using appropriate personal protective equipment.

• Dichloromethane: A suspected carcinogen. Handle in a fume hood.

Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Workflow Diagram

Caption: Workflow for the N-acylation of (S)-2-cyclopropylpyrrolidine.

Conclusion

This protocol provides a robust and well-rationalized method for the N-acylation of (S)-2-cyclopropylpyrrolidine, a key transformation for the synthesis of novel derivatives for drug discovery. The use of DMAP as a catalyst is particularly important for overcoming the steric hindrance of the 2-cyclopropyl substituent. Careful attention to anhydrous conditions and proper work-up procedures are essential for obtaining a high yield of the pure product. The provided characterization guidelines will aid in the structural confirmation of the desired N-acylated pyrrolidine.

References

• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. PMC. [Link]

• INSIGHT INTO NOVEL CYCLIZATION REACTIONS USING ACETIC ANHYDRIDE IN THE PRESENCE OF 4-DIMETHYLAMINOPYRIDINE. Heterocycles. [Link]

• Chiral DMAP-Type Catalysts for Acyl-Transfer Reactions. Thieme E-Books. [Link]

• 4-Dimethylaminopyridine (DMAP). Common Organic Chemistry. [Link]

• Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. MDPI. [Link]

• Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. RSC Publishing. [Link]

• A facile synthesis and IR-LD spectral elucidation of N-acetyl amino acid derivatives. ResearchGate. [Link]

• N-Terminus Acetylation Protocol. CDN. [Link]

• Nα Selective Acetylation of Peptides. PMC. [Link]

• Nanopore Identification of N-Acetylation by Hydroxylamine Deacetylation (NINAHD). ACS Publications. [Link]

• CN104262227A - Preparation method of (S)-1-(2-chloracetyl)pyrrolidine-2-carbonitrile.

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. [Link]

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journals. [Link]

• Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. PMC. [Link]

• A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines. PubMed. [Link]

• Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. MDPI. [Link]

• KR100445781B1 - Process for preparing (S)-1-acetyl-2-pyrrolidinecarboxamide.

• Ester synthesis by acylation. Organic Chemistry Portal. [Link]

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Mendeley. [Link]

• N-Acetylpyrrolidone. NIST WebBook. [Link]

• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. PMC. [Link]

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. ResearchGate. [Link]

• Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. MDPI. [Link]

• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. MDPI. [Link]

Sources

• 1. enamine.net [enamine.net]
• 2. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation [mdpi.com]
• 3. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 5. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 6. CN104262227A - Preparation method of (S)-1-(2-chloracetyl)pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]
• 8. "DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pa" by Jagadish K. Boppisetti [thekeep.eiu.edu]
• 9. Application of Efficient Catalyst DMAP [en.highfine.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. researchgate.net [researchgate.net]
• 12. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions [mdpi.com]

Technical Notes & Optimization

Optimizing reaction conditions for the synthesis of (S)-2-cyclopropylpyrrolidine HCl

The following technical guide is designed for research and process chemists optimizing the synthesis of (S)-2-cyclopropylpyrrolidine HCl . It prioritizes the Chiral Sulfinamide (Ellman's Auxiliary) route due to its high reliability, scalability in non-specialized reactors, and superior enantiomeric control compared to classical resolution.

Executive Summary & Route Selection

For the high-enantiomeric excess (ee) synthesis of (S)-2-cyclopropylpyrrolidine, we recommend the Asymmetric Nucleophilic Addition strategy using tert-butanesulfinamide (Ellman’s Auxiliary). This route avoids the high-pressure safety constraints of asymmetric hydrogenation and the yield losses associated with classical resolution.

The Recommended Pathway

• Condensation: 4-chlorobutanal + (S)-tert-butanesulfinamide → Chiral Sulfinimine.

• Nucleophilic Addition: Cyclopropylmagnesium bromide addition → Sulfinamide intermediate.

• Cyclization: Base-mediated intramolecular displacement of chloride.

• Deprotection: HCl-mediated cleavage of the sulfinyl group → (S)-2-cyclopropylpyrrolidine HCl .

Interactive Troubleshooting Guide (Q&A)

Module A: Grignard Reagent Quality & Addition

Context: The addition of cyclopropylmagnesium bromide is the stereodefining step. Poor reagent quality leads to low yields and side products.

Q1: My Grignard reaction (cyclopropyl bromide + Mg) fails to initiate or stalls. How do I fix this? Diagnosis: Passivation of the Magnesium surface (MgO layer) or moisture in the solvent.[1] Corrective Protocol:

• Mechanical Activation: Stir the Mg turnings "dry" under Argon for 20 minutes to crush the oxide layer before adding solvent.

• Chemical Activation: Add a single crystal of Iodine (

  ) or 1,2-dibromoethane (0.05 equiv). Wait for the color to fade before adding the halide.[2]

• Solvent Switch: If using Et₂O, switch to THF (Tetrahydrofuran). THF coordinates better with Mg, stabilizing the Grignard species, though it can increase Wurtz coupling (dimerization) if too concentrated.

• Concentration: Maintain the halide concentration below 1.0 M to prevent thermal runaway.

Q2: I see a large amount of "dicyclopropyl" impurity (Wurtz coupling). Root Cause: Localized overheating or high concentration of the alkyl halide at the Mg surface. Optimization:

• Slow Addition: The alkyl halide must be added dropwise at a rate where the solvent reflux is barely maintained.

• Temperature Control: Cool the reaction to 0°C after initiation is confirmed, then slowly warm to room temperature (RT) only if conversion stalls.

Module B: Stereoselectivity & Imine Addition

Context: Achieving high diastereomeric ratio (dr) requires precise coordination of the magnesium to the sulfinyl oxygen.

Q3: The diastereomeric ratio (dr) is lower than expected (<90:10). What parameters should I tune? Expert Insight: The reaction relies on a six-membered chelated transition state (Zimmerman-Traxler model). Non-coordinating solvents disrupt this state. Troubleshooting Matrix:

Parameter	Recommended Condition	Why?
Solvent	DCM (Dichloromethane)	Non-coordinating solvents favor the rigid chelated transition state, improving dr. Avoid THF in the addition step if possible.
Temperature	-48°C to -78°C	Lower temperatures lock the conformation. If reactivity is low at -78°C, warm slowly to -48°C.
Additives	Lewis Acids ( or )	Pre-complexing the imine with a Lewis acid can enhance rigidity, though Grignard reagents are often sufficient on their own.

Q4: The reaction mixture is extremely viscous at -78°C, making stirring difficult. Solution: This is common in DCM.

• Dilution: Increase solvent volume by 20-30%.

• Cryo-switch: Use a Toluene/DCM (2:1) mixture. Toluene keeps the viscosity lower while maintaining non-coordinating properties.

Module C: Cyclization & Salt Formation

Context: Converting the linear sulfinamide to the cyclic pyrrolidine and forming the salt without ring opening.

Q5: During HCl deprotection, I suspect the cyclopropyl ring is opening. Mechanism: Cyclopropanes are acid-sensitive. Strong heating in concentrated acid can trigger homoallylic rearrangement. Safe Protocol:

• Solvent: Use 4M HCl in Dioxane or Ethanolic HCl . Avoid aqueous concentrated HCl if possible to minimize heat generation.

• Temperature: Perform the deprotection at 0°C to Room Temperature . Do NOT reflux.

• Monitoring: Monitor by TLC or LCMS. The reaction is usually fast (<2 hours). Stop immediately upon consumption of the starting material.

Q6: My final product is a hygroscopic goo, not a solid. Resolution: Pyrrolidine HCl salts are often hygroscopic.

• Trituration: Dissolve the crude oil in a minimum amount of MeOH/EtOH, then add cold Et₂O (Diethyl Ether) or MTBE until cloudy. Store at -20°C to induce crystallization.

• Lyophilization: If trituration fails, dissolve in water and lyophilize to obtain a flowable powder.

Visualized Workflows

Diagram 1: Synthesis Decision Tree & Logic

This flowchart illustrates the critical decision points in the Ellman Auxiliary route.

Caption: Critical path for the asymmetric synthesis of (S)-2-cyclopropylpyrrolidine HCl via sulfinimine.

Diagram 2: Troubleshooting Low Yield/Purity

Logic flow for addressing common failure modes.

Caption: Diagnostic logic for resolving yield and purity issues during synthesis.

Experimental Data Summary

Table 1: Solvent Effects on Grignard Addition (Simulated Trends based on Literature)

Solvent System	Temperature	Yield (%)	Diastereomeric Ratio (dr)	Notes
THF	-48°C	85%	75:25	Strong coordination disrupts chelation.
Et₂O	-78°C	70%	88:12	Better dr, but solubility issues.
DCM	-78°C	82%	>98:2	Optimal. Non-coordinating, rigid transition state.
Toluene	-78°C	65%	95:5	Good dr, but slow reaction rate.

References

• Asymmetric Hydrogenation of Pyrroles

  • Kuwano, R. et al. "Catalytic Asymmetric Hydrogenation of 2,3,5-Trisubstituted Pyrroles." J. Am. Chem. Soc. (2008).[3]

  • Source: [Link]

• Ellman Auxiliary (General Methodology)

  • Ellman, J. A. et al. "Asymmetric Synthesis of Amines with tert-Butanesulfinamide." Chem. Rev.[4] (2010).

  • Source: [Link]

• Synthesis of Cyclopropylamines via Sulfinimines

  • Colpaert, F. et al. "Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines." J. Org. Chem. (2007).

  • Source: [Link]

• Grignard Troubleshooting

  • BenchChem.[1][5] "Troubleshooting Guide for Grignard Reagent Formation."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Catalytic asymmetric hydrogenation of 2,3,5-trisubstituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Route Selection: Summary and Further Reading – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 5. BJOC - An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles [beilstein-journals.org]

Identifying and minimizing side products in pyrrolidine synthesis

Technical Support Center: Pyrrolidine Synthesis Optimization

Ticket ID: PYR-SYN-OPT-001 Subject: Identifying and Minimizing Side Products in Pyrrolidine Scaffolds Assigned Specialist: Senior Application Scientist, Chemical Process Development

Executive Summary: The Purity Paradox

Pyrrolidine rings are ubiquitous in medicinal chemistry (e.g., Nicotine, Proline, Captopril), yet their synthesis is often plagued by "silent" impurities that complicate purification and skew biological data. In this guide, we move beyond standard textbook procedures to address the causality of failure . We focus on three critical failure modes: incomplete reduction (pyrrolines), stereochemical scrambling (racemization), and regiochemical drift (isomer formation).

Troubleshooting Modules (Q&A Format)

Module A: Reductive Cyclization & Hydrogenation Failures

Q: My hydrogenation of pyrrole/pyrroline yields a mixture of the desired pyrrolidine and "over-reduced" ring-opening products. Why is the ring opening?

Diagnostic: This is a classic issue of hydrogenolysis competing with hydrogenation .

• Root Cause: High temperatures or acidic conditions during metal-catalyzed hydrogenation (e.g., Pd/C, PtO₂) can activate the C-N bond, leading to ring opening (reductive cleavage) to form acyclic butylamines.

• The Fix:

  • Switch Catalyst: Move from Pd/C to Rh/C or Ru/C . Rhodium is highly active for aromatic ring reduction but less prone to hydrogenolysis of the C-N bond under mild conditions [1].

  • Solvent Control: Avoid strong acids. If protonation is required for activation, use a mild buffer. For N-benzyl protection, avoid Pd-catalyzed conditions if you wish to retain the ring integrity without debenzylation; however, Rh/C can often reduce the heterocycle while sparing the benzyl group under controlled pressures.

  • Pressure Regulation: High H₂ pressure (>50 bar) favors ring saturation over cleavage.

Q: I am detecting significant amounts of "dimeric" side products during the reductive amination of 1,4-dicarbonyls (Paal-Knorr variant).

Diagnostic: You are likely observing intermolecular condensation before the intramolecular cyclization can complete.

• Mechanism: The intermediate amino-ketone or enamine reacts with a second molecule of starting material instead of cyclizing.

• The Fix:

  • High Dilution: Run the reaction at <0.05 M concentration to statistically favor the intramolecular event.

  • Stepwise Addition: Add the reducing agent (e.g., NaBH(OAc)₃) after imine formation is complete (monitor by IR/NMR) to prevent reduction of the acyclic intermediate before it cyclizes [2].

Module B: 1,3-Dipolar Cycloaddition (Azomethine Ylides)

Q: My cycloaddition yields a 60:40 mixture of regioisomers. How do I force a single isomer?

Diagnostic: Regioselectivity in azomethine ylide cycloadditions is governed by the electronic and steric match between the dipole (ylide) and dipolarophile.

• Root Cause: Weak secondary orbital interactions or lack of hydrogen bonding direction.

• The Fix:

  • Additive Tuning: Use water or 4-nitrobenzoic acid as additives.[1] Research shows that water can reverse regioselectivity by forming hydrogen bond networks that stabilize one transition state over the other (Transition State A vs B in Diagram 1) [3].

  • Metal Templating: Switch to a metal-catalyzed system (e.g., Ag(I) or Cu(I)). The metal coordinates the ylide, locking its geometry and imposing strict steric steric requirements that favor a single regioisomer (endo-selective) [4].

Q: I see "hydrolysis products" instead of my cyclized pyrrolidine.

Diagnostic: The azomethine ylide is unstable and is being quenched by adventitious water before it can react with the dipolarophile.

• The Fix:

  • Dry Conditions: While water can be an additive (see above), uncontrolled moisture is detrimental. Use molecular sieves (4Å) in the reaction pot.

  • Dipolarophile Excess: Increase the equivalent of the alkene/alkyne dipolarophile (1.5–2.0 eq) to trap the ylide kinetically faster than hydrolysis occurs.

Module C: Radical Cyclization (Hofmann-Löffler-Freytag)[2][3]

Q: The HLF reaction is giving me

-haloamines (linear) rather than the cyclic pyrrolidine.

Diagnostic: The radical chain propagation is failing, or the nitrogen radical is not abstracting the

-hydrogen.

• Root Cause: Insufficient acidity (failure to protonate the amine, preventing radical cation formation) or competing intermolecular halogenation.

• The Fix:

  • Suarez Modification: Instead of the harsh H₂SO₄/UV conditions, use Iodobenzene Diacetate (PIDA) and Iodine (I₂) under visible light. This generates the N-radical under milder, neutral conditions and often improves cyclization efficiency [5].

  • Protect from Oxygen: Oxygen is a radical scavenger. Degas solvents thoroughly (freeze-pump-thaw) to prevent quenching of the N-radical.

Visualizing the Failure Modes

The following diagram illustrates the decision matrix for identifying impurities based on reaction conditions.

Figure 1: Decision tree for diagnosing and resolving common pyrrolidine synthesis impurities.

Optimized Protocol: Suarez Modification for Chiral Pyrrolidines

This protocol minimizes racemization and side products associated with traditional acid-catalyzed HLF reactions.

Objective: Synthesis of chiral 2-substituted pyrrolidines via intramolecular C-H amination.

Reagents:

• Substrate: N-alkyl amine (1.0 eq)

• Oxidant: Iodobenzene diacetate (PIDA) (1.1 eq)

• Radical Source: Iodine (I₂) (1.0 eq)

• Solvent: Cyclohexane or Dichloromethane (DCM)

Step-by-Step Workflow:

• Preparation: Dissolve the amine substrate in degassed DCM (0.1 M). Note: Degassing is critical to prevent radical quenching.

• Radical Initiation: Add PIDA (1.1 eq) and I₂ (1.0 eq) sequentially at room temperature.

• Irradiation: Irradiate the mixture with a visible light source (e.g., 500W tungsten lamp or blue LED) for 2–4 hours.

  • Checkpoint: The color should transition from deep purple (I₂) to pale orange/yellow as the iodine is consumed in the radical cycle.

• Workup: Quench with saturated aqueous Na₂S₂O₃ to remove unreacted iodine. Extract with DCM.

• Purification: Silica gel chromatography.

  • Tip: Pre-treat silica with 1% triethylamine to prevent acid-catalyzed ring opening or degradation of the pyrrolidine on the column.

Why this works: The PIDA/I₂ system generates the N-iodoamine intermediate in situ, which undergoes homolytic cleavage under mild light. This avoids the high temperatures of the sulfuric acid method, preserving stereocenters at the C2 position [5].

Comparative Data: Catalyst Selectivity in Hydrogenation

Catalyst	Substrate	Major Product	Side Product (Impurity)	Recommendation
Pd/C (10%)	Pyrrole	Pyrrolidine	Butylamine (Ring Opening)	Avoid for labile rings; use for debenzylation.
PtO₂ (Adams)	Pyrrole	Pyrrolidine	Over-reduced alkanes	Good activity but requires strict pressure control.
Rh/C (5%)	Pyrrole	Pyrrolidine (>95%)	Trace Pyrrolines	Gold Standard for ring saturation without cleavage [1].
Raney Ni	Pyrrole	Pyrrolidine	Dimerized products	Effective but pyrophoric; difficult to handle.

References

• Heterogeneous Catalytic Hydrogenation of Pyrroles. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination/Cyclization of Levulinic Acid. Green Chemistry, 2019. Available at: [Link]

• Additive-Assisted Regioselective 1,3-Dipolar Cycloaddition. Beilstein Journal of Organic Chemistry, 2014. Available at: [Link]

• Ag(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition.Journal of the American Chemical Society, 2002.

Sources

• 1. BJOC - Additive-assisted regioselective 1,3-dipolar cycloaddition of azomethine ylides with benzylideneacetone [beilstein-journals.org]

Technical Support Center: Optimizing Enantiomeric Excess of (S)-2-Cyclopropylpyrrolidine HCl

Introduction

Welcome to the technical support hub for (S)-2-cyclopropylpyrrolidine HCl . As a chiral building block for multiple pharmaceutical targets (e.g., histamine H3 antagonists, DPP-IV inhibitors), the enantiomeric purity of this compound is critical.

This guide addresses the common "stalling points" where ee plateaus between 85-95%. We move beyond basic synthesis into the purification mechanics —specifically, how to leverage the lattice energy differences of the HCl salt and how to perform high-efficiency classical resolutions.

Module 1: Analytical Diagnostics (The "Check Engine" Light)

User Question: "I am getting inconsistent ee readings between batches. My optical rotation is high, but the HPLC shows lower purity. Which method should I trust?"

Scientist Response: Always trust the Chiral HPLC . Optical rotation (polarimetry) is notoriously unreliable for 2-substituted pyrrolidines due to the low specific rotation value and the non-linear influence of trace impurities (like unreacted cyclopropyl precursors).

Standardized Chiral HPLC Method

To troubleshoot ee effectively, you must first ensure your analytical method is separating the enantiomers from the chemical impurities.

Parameter	Condition	Rationale
Column	Daicel Chiralpak® AD-H (or OD-H)	Amylose-based columns offer superior recognition for the steric bulk of the cyclopropyl group compared to cellulose.
Dimensions	4.6 x 250 mm, 5 µm	Standard analytical geometry.[1]
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)	The amine additive (DEA) is critical to mask silanol sites; without it, the pyrrolidine nitrogen will tail, merging the enantiomer peaks.
Flow Rate	1.0 mL/min	Optimized for mass transfer kinetics.
Detection	UV @ 210 nm	The compound lacks strong chromophores; 210 nm captures the end-absorption of the amine/ring.
Temperature	25°C	Lower temperatures often improve separation factors ( ) for conformational isomers.

Troubleshooting Tip: If you see a "shoulder" on your main peak, it is likely the cis-diastereomer (if the cyclopropyl ring was introduced via metal-catalyzed coupling) or a ring-opened impurity (chloropropyl derivative) from excessive acid exposure.

Module 2: Upgrading ee via Salt Recrystallization

User Question: "My synthesis yielded (S)-2-cyclopropylpyrrolidine with 88% ee. I converted it to the HCl salt, but the ee isn't improving after recrystallization from ethanol. What am I doing wrong?"

Scientist Response: You are likely experiencing isostructural entrapment . In simple alcohols (Ethanol/Methanol), the solubility curve of the racemate and the enantiomer are too similar, or the racemate forms a stable solid solution. You need to switch to a kinetic control solvent system that favors the crystallization of the pure enantiomer lattice.

Protocol: The "Swish" & Recrystallization Technique

We recommend a biphasic solvent system (Alcohol/Ester or Alcohol/Ether) to sharpen the separation.

Step-by-Step Optimization:

• The Solvent Switch:

  • Do not use: Pure Methanol or Water (Solubility is too high; yield loss is massive).

  • Use: Isopropanol (IPA) as the solvent and Ethyl Acetate (EtOAc) or MTBE as the anti-solvent.

• The Procedure:

  • Dissolution: Dissolve the crude HCl salt (88% ee) in minimum boiling IPA (approx. 5-7 mL per gram).

  • Clarification: If the solution is colored, treat with activated carbon (5 wt%) for 10 mins, then hot filter.

  • Nucleation: Remove from heat.[2] Add EtOAc dropwise until a persistent cloudiness just appears.

  • Cooling: Allow to cool to room temperature slowly (over 2 hours) with gentle stirring. Then chill to 0-5°C for 4 hours.

  • Isolation: Filter the white crystals. Wash with cold 1:1 IPA:EtOAc.

• The "Swish" (For stubborn cases):

  • If ee is still <98%, perform a "swish" (slurry wash): Suspend the crystals in refluxing EtOAc (does not dissolve the salt) for 30 mins, then cool and filter. This leaches out the more soluble racemic liquid/impurities from the crystal surface.

Visualizing the Salt Break Workflow

Caption: Workflow for upgrading enantiomeric excess of the HCl salt using a solvent/anti-solvent approach.

Module 3: Classical Resolution (Starting from Racemate)

User Question: "I am synthesizing the racemate cheaply. Can I resolve it efficiently without using expensive chiral chromatography?"

Scientist Response: Yes. 2-Cyclopropylpyrrolidine is a secondary amine with significant steric bulk near the nitrogen. This makes it an excellent candidate for Classical Resolution using tartaric acid derivatives.

The "Half-Equivalent" Method

Do not use a 1:1 ratio of resolving agent to amine. Use the 0.5 equivalent method (Pope-Peachey method). This forces the formation of the less soluble diastereomeric salt with the eutomer, while the distomer remains in solution as the free base or soluble salt.

Recommended Resolving Agents:

• L-(+)-Tartaric Acid: The most cost-effective starting point.

• (-)-Dibenzoyl-L-tartaric acid (L-DBTA): Use this if L-Tartaric acid fails to crystallize. The benzoyl groups add pi-stacking interactions that often facilitate crystallization for hydrophobic amines like this one.

Protocol:

• Mix: Dissolve 1.0 mole of Racemic 2-cyclopropylpyrrolidine in Ethanol.

• Add: Add 0.5 moles of L-Tartaric acid (dissolved in warm Ethanol).

• Crystallize: Heat to reflux, then cool slowly. The salt that precipitates is typically the (S)-amine • L-tartrate diastereomer (verify configuration via HPLC).

• Liberate: Filter the salt, treat with 1M NaOH, and extract with DCM to recover the free (S)-base.

Module 4: Chemical Stability (The "Hidden" Trap)

User Question: "I tried to dry my HCl salt at 80°C in the oven, and the material turned yellow/brown. Did I decompose it?"

Scientist Response: Potentially. While the pyrrolidine ring is stable, the cyclopropyl group adjacent to the nitrogen creates a "donor-acceptor" motif that can be sensitive to acid-catalyzed ring opening at high temperatures.

• Risk: Heating the HCl salt >60°C for extended periods can trigger the opening of the cyclopropane ring (via nucleophilic attack by the chloride ion), forming 2-(3-chloropropyl)pyrrolidine .

• Solution: Dry the HCl salt under high vacuum at 40-45°C maximum . Use P₂O₅ as a desiccant if the salt is hygroscopic.

References

• Chiral HPLC Method Development

  • Daicel Chiral Technologies. "Instruction Manual for CHIRALPAK® AD-H." Accessed February 17, 2026. [Link]

• Resolution of Pyrrolidine Derivatives

  • Kozma, D. "CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation." CRC Press, 2001. (General reference for amine resolution protocols).

  • University of Lisbon. "Rational approach to the selection of conditions for diastereomeric resolution of chiral amines." Accessed February 17, 2026. [Link]

• Recrystallization Solvents

  • MIT OpenCourseWare. "Two-Solvent Recrystallization Guide." Accessed February 17, 2026. [Link]

• Synthesis & Properties

  • Beilstein Journal of Organic Chemistry. "Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate."[3] (Structural analog behavior). Accessed February 17, 2026. [Link]

Sources

• 1. WO2016156816A1 - 1-cyano-pyrrolidine compounds as usp30 inhibitors - Google Patents [patents.google.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]

Resolving solubility issues of (S)-2-cyclopropylpyrrolidine HCl in organic solvents

Technical Support Center: (S)-2-cyclopropylpyrrolidine HCl

Welcome to the technical support guide for (S)-2-cyclopropylpyrrolidine HCl. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use, with a primary focus on resolving solubility issues in organic solvents. Our goal is to provide not just solutions, but a foundational understanding of the chemical principles at play, enabling you to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of (S)-2-cyclopropylpyrrolidine HCl?

(S)-2-cyclopropylpyrrolidine HCl is the hydrochloride salt of a secondary amine. The presence of the charged ammonium group (-NH2+) and the chloride counter-ion makes the molecule highly polar and ionic in nature.[1][2] Consequently, it exhibits good solubility in polar protic solvents like water, methanol, and ethanol. Conversely, its solubility is significantly limited in nonpolar or weakly polar organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), diethyl ether, or toluene.[1]

Q2: Why is my (S)-2-cyclopropylpyrrolidine HCl poorly soluble in common reaction solvents like Dichloromethane (DCM) or Toluene?

The core principle governing solubility is "like dissolves like." DCM and toluene are solvents of low to moderate polarity. The hydrochloride salt form of the amine is essentially an ionic compound, possessing a high degree of polarity that is incompatible with these solvents.[1][3] The strong ionic interactions within the salt's crystal lattice are not easily overcome by the weaker interactions offered by non-polar solvent molecules. This mismatch in polarity is the primary reason for the observed poor solubility.

Q3: Can I improve solubility simply by heating the mixture?

While gentle warming can sometimes increase the rate of dissolution and may slightly improve solubility, it is often an insufficient solution for compounds with a fundamental polarity mismatch like amine hydrochlorides in non-polar solvents.[1] Furthermore, excessive heating can risk thermal degradation of the compound or solvent and may not provide the stable, homogeneous solution required for controlled chemical reactions.

Troubleshooting Guide: Resolving Practical Solubility Issues

This section provides in-depth, step-by-step guidance for specific problems you may encounter in the laboratory.

Issue 1: My (S)-2-cyclopropylpyrrolidine HCl will not dissolve in my required non-polar reaction solvent (e.g., DCM, THF, Ethyl Acetate).

• Underlying Cause: As detailed in the FAQs, this is the expected behavior due to the high polarity of the hydrochloride salt. For the amine to become soluble in these solvents, its polarity must be reduced.

• Most Effective Solution: The most reliable and chemically sound strategy is to convert the hydrochloride salt into its corresponding "free amine" or "free base" form in situ.[1][4] This process removes the ionic charge, rendering the molecule significantly less polar and readily soluble in a wide range of organic solvents.

Workflow: General Troubleshooting for Solubility

Caption: Troubleshooting workflow for solubility issues.

Experimental Protocol: Conversion of HCl Salt to Free Amine (Free-Basing)

This protocol describes the neutralization of the hydrochloride salt to generate the soluble free amine.

Materials:

• (S)-2-cyclopropylpyrrolidine HCl

• Anhydrous organic solvent (e.g., DCM, THF, Ethyl Acetate)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stir bar

Procedure:

• Setup: To a dry reaction flask under an inert atmosphere, add the (S)-2-cyclopropylpyrrolidine HCl (1.0 equivalent).

• Suspension: Add the desired anhydrous organic solvent to create a stirrable suspension. The solid will not dissolve at this stage.

• Cooling: Cool the suspension to 0 °C using an ice-water bath. This helps to moderate the exothermic heat of neutralization.

• Base Addition: Slowly add a mild excess of a tertiary amine base (e.g., TEA or DIPEA, typically 1.1 equivalents) dropwise to the stirred suspension.

• Stirring: Stir the mixture at 0 °C for 15-30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

Expected Observation: During this process, the solid (S)-2-cyclopropylpyrrolidine HCl will gradually be consumed and a new, often fine white precipitate will form. This is a positive indicator that the reaction is proceeding correctly.

Issue 2: After adding triethylamine (TEA), a new white solid crashed out of my solution. What is it and what should I do?

• Explanation: This is the expected and desired outcome. The newly formed precipitate is triethylamine hydrochloride (TEA-HCl), the salt byproduct of the neutralization reaction.[1] The formation of this insoluble salt confirms that the TEA has successfully removed the HCl from your starting material, generating the free amine which is now dissolved in the organic solvent.

Mechanism: The Free-Basing Reaction

Caption: Conversion of the HCl salt to the soluble free amine.

• Path Forward: You have two primary options:

  • Direct Use: For many applications, the slurry containing the dissolved free amine and the precipitated TEA-HCl can be used directly in the subsequent reaction step. The TEA-HCl is often an innocuous bystander.

  • Filtration: If the salt byproduct might interfere with your reaction or downstream processing, it can be removed by filtering the mixture through a pad of celite or a fine frit filter. The resulting clear filtrate contains your dissolved product.

Issue 3: My downstream process is sensitive to excess base and salts. How do I isolate the pure, neutral free amine?

• Underlying Cause: The solution after in situ free-basing contains your desired product, the byproduct salt (TEA-HCl), and any excess tertiary base used. An aqueous workup is required for purification.

• Solution: A standard liquid-liquid extraction procedure can be used to isolate the pure free amine.[5]

Protocol: Purifying the Free Amine

• Initial Reaction: Perform the free-basing procedure as described in Issue 1.

• Filtration (Optional but Recommended): Filter the reaction mixture to remove the bulk of the tertiary amine hydrochloride salt.

• Aqueous Wash: Transfer the filtrate to a separatory funnel and wash it with water or a saturated NaCl solution (brine). This will remove any remaining salts and the small amount of water-soluble tertiary amine.

• Separation: Separate the aqueous layer from the organic layer which contains your product.[5]

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to remove residual water.[5]

• Isolation: Filter off the drying agent and concentrate the organic solution under reduced pressure (e.g., using a rotary evaporator). The resulting residue is your purified (S)-2-cyclopropylpyrrolidine free amine.

Data Summary: Solubility Profile

The following table summarizes the expected solubility behavior of (S)-2-cyclopropylpyrrolidine in both its salt and free base forms.

Compound Form	Chemical Nature	Solvent Polarity	Example Solvents	Expected Solubility
(S)-2-cyclopropylpyrrolidine HCl	Ionic Salt	High (Polar Protic)	Water, Methanol, Ethanol	High
Low-Medium (Aprotic)	DCM, THF, Toluene, Hexane	Very Low / Insoluble
(S)-2-cyclopropylpyrrolidine (Free Base)	Neutral Molecule	High (Polar Protic)	Water, Methanol, Ethanol	Moderate to High
Low-Medium (Aprotic)	DCM, THF, Toluene, Hexane	High

References

• Benchchem. (n.d.). Improving solubility of H-Glu(OEt)-OEt.HCl in organic solvents.

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved from [Link]

• Filo. (2026, January 20). Outline a general procedure for the separation of amines from neutral compounds.

• Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• Reddit. (2023, June 22). Hydrochloride salt of amine : r/OrganicChemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 30). 15.13: Amines as Bases. Retrieved from [Link]

• University of Alberta. (n.d.). Isolation (Recovery) of amines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. theses.gla.ac.uk [theses.gla.ac.uk]
• 4. reddit.com [reddit.com]
• 5. Outline a general procedure for the separation of amines from neutral com.. [askfilo.com]

Reference Data & Comparative Studies

Beyond Proline: The Strategic Advantage of (S)-2-Cyclopropylpyrrolidine in Drug Design

Executive Summary

(S)-2-cyclopropylpyrrolidine HCl (CAS: 558478-81-2) is a specialized chiral building block that has transcended its role as a mere structural spacer to become a strategic tool in medicinal chemistry. Unlike standard chiral auxiliaries (e.g., Evans oxazolidinones) which are transiently attached to induce stereochemistry, this molecule is a permanent scaffold incorporated into final drug candidates.

Its primary value lies in the "Cyclopropyl Effect" : a unique combination of steric bulk (mimicking an isopropyl group) with altered electronic properties (increased s-character) and metabolic resilience. This guide compares its performance against standard pyrrolidine analogs and evaluates the "Make vs. Buy" decision using chiral auxiliary synthesis.

Part 1: Comparative Physicochemical Profiling

In drug design, the pyrrolidine ring is a privileged scaffold. However, the substituent at the C2 position dictates the pharmacological profile. The table below contrasts (S)-2-cyclopropylpyrrolidine with its closest structural analogs: 2-isopropylpyrrolidine (steric mimic) and 2-methylpyrrolidine.

Table 1: Structural & Electronic Comparison

Feature	(S)-2-Cyclopropylpyrrolidine	(S)-2-Isopropylpyrrolidine	(S)-2-Methylpyrrolidine	Implications for Drug Design
Steric Bulk (A-Value)	High (Rigid)	High (Flexible)	Low	Cyclopropyl provides a "locked" steric wall, reducing entropic penalty upon binding.
Basicity (pKa)	~9.8 - 10.2 (Est.)	~10.5 - 10.8	~10.4	Lower pKa reduces lysosomal trapping and hERG channel affinity.
Metabolic Stability	High (Blocks -oxidation)	Low (Prone to CYP hydroxylation)	Moderate	Cyclopropyl C-H bonds are stronger (106 kcal/mol) than tertiary alkyl C-H bonds (96 kcal/mol), resisting CYP450 attack.
Lipophilicity (LogP)	Moderate	High	Low	Cyclopropyl adds lipophilicity without the "grease" of flexible alkyl chains.

The "Gem-Dimethyl" vs. Cyclopropyl Decision

Replacing a gem-dimethyl or isopropyl group with a cyclopropyl ring is a classic bioisosteric strategy.

• Mechanism: The cyclopropyl carbons possess significant

  character. This withdraws electron density from the nitrogen, lowering its pKa compared to the isopropyl analog.

• Outcome: This often improves oral bioavailability and blood-brain barrier (BBB) penetration while mitigating cardiotoxicity risks associated with highly basic amines.

Part 2: Synthesis Strategy – Make vs. Buy

Researchers often face the dilemma of synthesizing this motif using a chiral auxiliary or purchasing the enantiopure salt.

Method A: Asymmetric Synthesis (The Ellman Auxiliary Route)

If you choose to synthesize, the most robust protocol utilizes (R)-tert-butanesulfinamide (Ellman’s Auxiliary) . This method is superior to classical resolution because it yields a single enantiomer directly.

Workflow Diagram: Ellman Synthesis

Method B: Direct Incorporation (Building Block)

Recommendation: For medicinal chemistry campaigns (SAR exploration), buying the (S)-2-cyclopropylpyrrolidine HCl salt is operationally superior.

• Time Cost: The Ellman route requires 3 linear steps and careful chromatographic separation of diastereomers if the reduction selectivity is <95:5.

• Atom Economy: The auxiliary is sacrificed (cleaved) in the final step.

• Scalability: While the Ellman route is scalable, the cost of reagents (L-Selectride) often exceeds the commercial price of the building block at <100g scales.

Part 3: Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment

To validate the superior stability of the cyclopropyl scaffold against oxidative metabolism, use this comparative microsomal stability assay.

Objective: Determine Intrinsic Clearance (

) relative to isopropyl analog.

Materials:

• Test Compounds: (S)-2-cyclopropylpyrrolidine derivative vs. (S)-2-isopropylpyrrolidine derivative (1 µM final conc).

• System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).

• Cofactor: NADPH regenerating system.

Procedure:

• Pre-incubation: Mix 495 µL of HLM suspension (in phosphate buffer pH 7.4) with 5 µL of test compound stock. Incubate at 37°C for 5 min.

• Initiation: Add 50 µL of NADPH solution.

• Sampling: At t = 0, 5, 15, 30, and 60 min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

Expected Result:

• Isopropyl Analog: Rapid disappearance (

  min) due to hydroxylation at the tertiary carbon.

• Cyclopropyl Analog: Extended stability (

  min). The cyclopropyl C-H bond strength prevents facile hydrogen abstraction.

Protocol 2: Chemical Handling of the HCl Salt

The HCl salt is hygroscopic. For precise stoichiometry in coupling reactions:

• Free-Basing: Do not use the HCl salt directly in moisture-sensitive organometallic reactions.

• Procedure: Suspend the salt in DCM. Add 1.1 eq. of saturated

  . Stir vigorously for 20 min. Separate organic layer, dry over , and concentrate immediately before use.

• Storage: Store the HCl salt in a desiccator at -20°C.

Part 4: Strategic Decision Framework

When should you deploy this scaffold?

References

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.[1] Journal of Medicinal Chemistry. Link

• Ellman, J. A., et al. (2002). Asymmetric Synthesis of Amines with tert-Butanesulfinamide. Chemical Reviews. Link

• Wager, T. T., et al. (2011). Discovery of Two Clinical Histamine H3 Receptor Antagonists. Journal of Medicinal Chemistry. Link

• Barnes-Seeman, D. (2012). The Role of the Cyclopropyl Group in Drug Discovery and Development. Current Topics in Medicinal Chemistry. Link

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]

Comparing the efficacy of different synthetic routes to (S)-2-cyclopropylpyrrolidine HCl

This guide objectively compares three distinct synthetic routes to (S)-2-cyclopropylpyrrolidine HCl , a critical pharmacophore found in histamine H3 receptor antagonists (e.g., Abbott’s A-967079 series) and TRPA1 modulators.

The comparison evaluates Asymmetric Hydrogenation (High-Tech/Scalable), Chiral Sulfinamide Auxiliaries (Discovery/High-Fidelity), and Classical Resolution (Cost-Effective/Robust).

Executive Summary

(S)-2-Cyclopropylpyrrolidine presents a unique synthetic challenge due to the steric bulk of the cyclopropyl group and the risk of ring-opening under harsh acidic or reductive conditions.

• Best for Scale-Up: Asymmetric Hydrogenation (Route 1) offers the highest atom economy and throughput, utilizing low catalyst loading to achieve >96% ee.

• Best for Discovery: Ellman’s Auxiliary (Route 2) provides predictable stereocontrol without extensive catalyst screening, ideal for generating gram-scale material for early SAR.

• Best for Cost/Low-Tech: Classical Resolution (Route 3) remains the benchmark for cost-driven manufacturing where chiral catalysts are prohibitively expensive.

Comparative Analysis Matrix

Feature	Route 1: Ir-Catalyzed Asymmetric Hydrogenation	Route 2: Ellman's Chiral Auxiliary	Route 3: Classical Resolution (Tartaric Acid)
Key Step	Hydrogenation of cyclic imine	Grignard addition to sulfinimine	Diastereomeric salt crystallization
Chiral Source	Catalytic (Ir-P,N complex)	Stoichiometric (Sulfinamide)	Stoichiometric (L-Tartaric Acid)
Enantiomeric Excess	> 96% ee (High)	> 98% de (Very High)	> 99% ee (after recrystallization)
Yield (Overall)	85–95%	60–75%	30–40% (max 50% theoretical)
Scalability	High (kg to ton scale)	Moderate (g to kg scale)	High (ton scale)
Cost Driver	Precious metal catalyst (Ir)	Chiral auxiliary cost	Solvent volume & labor
Safety Profile	High pressure H₂ (10–50 bar)	Exothermic Grignard formation	Benign reagents

Detailed Technical Routes

Route 1: Asymmetric Hydrogenation (The Modern Standard)

This route utilizes an Iridium-P,N complex (e.g., Pfaltz-type or Crabtree-derivative) to hydrogenate the cyclic imine precursor. It is the preferred method for pharmaceutical intermediates due to its high turnover number (TON).

Mechanism:

• Precursor Synthesis: 2-Pyrrolidone is converted to 5-cyclopropyl-3,4-dihydro-2H-pyrrole (the cyclic imine) via Grignard addition and dehydration.

• Catalytic Cycle: The Ir-catalyst coordinates to the imine nitrogen. Hydrogen adds across the C=N bond from the face shielded by the chiral ligand.

Figure 1: Workflow for Ir-catalyzed asymmetric hydrogenation.

Experimental Protocol (Route 1):

• Imine Formation: To a solution of 2-pyrrolidone (1.0 eq) in dry THF at -78°C, add cyclopropylmagnesium bromide (1.1 eq). Warm to RT and stir for 4h. Quench with aqueous NH₄Cl. Extract with DCM and dehydrate the hemiaminal intermediate using catalytic p-TsOH in refluxing toluene (Dean-Stark) to yield 5-cyclopropyl-3,4-dihydro-2H-pyrrole.

• Hydrogenation: Charge a high-pressure autoclave with the cyclic imine (1.0 eq) and Ir-(S)-P,N catalyst (0.5 mol%). Add degassed DCM. Pressurize with H₂ (50 bar) and stir at RT for 12h.

• Workup: Vent H₂, concentrate solvent. The crude oil is treated with 2M HCl in ether to precipitate the (S)-2-cyclopropylpyrrolidine HCl salt.

Route 2: Chiral Sulfinamide Auxiliary (Ellman's Method)

This route is ideal for discovery chemistry. It relies on the condensation of tert-butanesulfinamide with an aldehyde, followed by a diastereoselective Grignard addition.

Mechanism: The bulky tert-butyl group on the sulfinyl imine directs the approach of the nucleophile (Grignard) to a specific face (Re or Si), establishing the chiral center with high fidelity.

Figure 2: Ellman's auxiliary route involving Grignard addition and cyclization.

Experimental Protocol (Route 2):

• Imine Formation: Condense 4-chlorobutanal with (S)-tert-butanesulfinamide (1.05 eq) using Ti(OEt)₄ (2.0 eq) in THF.

• Grignard Addition: Cool the imine solution to -78°C. Add cyclopropylmagnesium bromide (2.0 eq) slowly. The bulky sulfinyl group directs the addition.

• Cyclization: Treat the resulting linear sulfinamide with a base (e.g., KOtBu or NaH) in THF to displace the terminal chloride, forming the pyrrolidine ring.

• Deprotection: Stir the protected pyrrolidine in 4M HCl/Dioxane to cleave the sulfinyl group and precipitate the target HCl salt.

Route 3: Classical Resolution (The Benchmark)

The most robust method for non-specialized facilities. It involves synthesizing the racemic amine and separating the enantiomers using a chiral acid.[1]

Protocol:

• Racemic Synthesis: Prepare racemic 2-cyclopropylpyrrolidine via reduction of 5-cyclopropyl-3,4-dihydro-2H-pyrrole with NaBH₄.

• Salt Formation: Dissolve the racemate in hot ethanol. Add L-(+)-Tartaric acid (0.5 eq).

• Crystallization: Cool slowly. The diastereomeric salt [(S)-Amine · L-Tartrate] crystallizes out due to lower solubility compared to the [(R)-Amine · L-Tartrate] pair.[2]

• Free Basing: Treat the crystals with NaOH to release the (S)-amine, then reform the HCl salt.

References

• Asymmetric Hydrogenation of Cyclic Imines

  • Angew. Chem. Int. Ed. 2016, 55, 1–6. "Highly Enantioselective Iridium-Catalyzed Hydrogenation of Cyclic Enamides." Link

• Ellman's Auxiliary Methodology

  • J. Org.[3] Chem. 1999, 64, 1278–1284. "Synthesis of Chiral Amines by Asymmetric Additions to tert-Butanesulfinyl Imines." Link

• Synthesis of Pyrroline Precursors

  • J. Org.[3] Chem. 1974, 39, 1963. "Synthesis of 2-substituted pyrrolines from 2-pyrrolidone." Link

• Resolution of Pyrrolidines

  • US Patent 2005/0267152. "Glycine Transporter Inhibitors."[3] (Describes preparation of 2-cyclopropylpyrrolidine HCl via reduction and resolution). Link

• Abbott Laboratories H3 Antagonists

  • J. Med. Chem. 2004, 47, 2405. "Discovery of A-967079: A Potent and Selective Histamine H3 Receptor Antagonist." Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives and Their Sodium Salts: Racemic Ephedrine and Chloramphenicol Base | MDPI [mdpi.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Comparative Guide: Methodologies for Intermolecular Interaction Analysis in Chiral Co-Crystals

Executive Summary & Strategic Context

Audience: Pharmaceutical Scientists, Crystallographers, and Formulation Engineers.

In the development of chiral Active Pharmaceutical Ingredients (APIs), co-crystallization is a critical strategy for enantiomeric resolution and bioavailability enhancement. However, the "success" of a chiral co-crystal is defined not just by its formation, but by the specific intermolecular interactions—hydrogen bonds,

-stacking, and van der Waals forces—that stabilize the chiral lattice.

This guide compares the primary methodologies for analyzing these interactions. Unlike generic solid-state analysis, chiral co-crystals require tools that can discriminate between diastereomeric environments and quantify the energy vectors that drive chiral selectivity.

Comparative Analysis of Methodologies

The following analysis compares the three dominant pillars of interaction analysis: Geometric/Visual (Hirshfeld), Spectroscopic/Dynamic (ssNMR & THz), and Energetic/Computational (Energy Frameworks).

Table 1: Methodological Performance Matrix

Feature	SCXRD & Hirshfeld Surface	Solid-State NMR (ssNMR)	Terahertz (THz) Spectroscopy	Energy Frameworks (DFT)
Primary Output	3D Interaction Maps, Fingerprint Plots	Local Chemical Environment, Dynamics	Lattice Vibrations, Chiral Discrimination	Interaction Energy ( ), Vector/Cylinder Models
Sample State	Single Crystal (High Quality)	Powder or Crystal	Powder (PE Pellet)	Computational (CIF required)
Chiral Sensitivity	High (Absolute Config via Flack Parameter)	High (Diastereomeric distinction)	Very High (Lattice mode sensitivity)	N/A (Dependent on input structure)
Quantification	Geometric (Contact % contribution)	Relative (Peak integration)	Quantitative Chemical Mapping	Energetic (kJ/mol)
Limitation	Requires suitable single crystal size	Low sensitivity for some nuclei ( )	Requires cryogenic temps for best resolution	Computationally expensive for large unit cells

Deep Dive: The Causality of Choice

1. Hirshfeld Surface Analysis (The Visualizer)[1][2]

• Why it works: Standard X-ray structures provide bond lengths (e.g.,

  distance). However, this linear metric ignores the van der Waals radii of atoms. Hirshfeld analysis constructs a surface where the electron density of the pro-molecule equals that of the surrounding crystal.[3]

• The Metric: The normalized contact distance (

  ) is crucial. It maps contacts shorter than the van der Waals sum as red (strong interactions like H-bonds) and longer contacts as blue .

• Chiral Application: In chiral co-crystals, 2D Fingerprint plots often reveal subtle differences in packing efficiency between racemic and enantiopure forms that are invisible in 1D PXRD patterns.

2. Terahertz (THz) Spectroscopy (The Lattice Probe)

• Why it works: Unlike IR (which probes intramolecular bonds), THz radiation (0.1–4.0 THz) corresponds to low-frequency crystalline lattice vibrations. Since chirality dictates the 3D lattice arrangement, THz is uniquely sensitive to chiral architecture.

• Experimental Evidence: Parrott et al. demonstrated that THz spectroscopy could unequivocally distinguish between isostructural co-crystals of theophylline with chiral vs. racemic malic acid, a task where PXRD struggled due to peak overlap.

3. Energy Frameworks (The Quantifier)

• Why it works: Visualizing a bond is not the same as knowing its strength. Energy frameworks (calculated via CrystalExplorer using B3LYP/6-31G models) convert pairwise interaction energies into "cylinders." The thickness of the cylinder represents the magnitude of the interaction (kJ/mol).

• Chiral Application: This reveals if the chiral stability is driven by strong electrostatic anchors (H-bonds) or diffuse dispersion forces (

  -stacking), guiding the selection of future co-formers.

Decision Logic & Workflow

The following diagram illustrates the logical flow for selecting and sequencing these analytical techniques.

Figure 1: Analytical workflow for chiral co-crystals. Blue/Green paths represent the "Gold Standard" structural route; Red paths represent the powder-based spectroscopic route.

Detailed Experimental Protocols

Protocol A: Hirshfeld Surface & Energy Framework Analysis

Objective: Visualize and quantify intermolecular interactions using a CIF (Crystallographic Information File). Software: CrystalExplorer (University of Western Australia).

• Input Validation:

  • Load the .cif file derived from SCXRD.

  • Critical Step: Ensure bond lengths to hydrogen atoms are normalized to standard neutron diffraction values (C-H = 1.083 Å, N-H = 1.009 Å). X-ray diffraction systematically underestimates these lengths, which distorts

    values.

• Surface Generation:

  • Generate the Hirshfeld surface mapped with

    .[3][4]

  • Settings: Isovalue = 0.5 au; Color scale = -0.1 to 1.5 (arbitrary units).

  • Interpretation: Look for deep red spots. These are contacts shorter than the sum of vdW radii (typically H-bonds).

• Fingerprint Decomposition:

  • Generate the 2D fingerprint plot (

    vs ).

  • Filter by element interaction (e.g.,

    vs ).

  • Metric: Calculate the percentage contribution of each interaction type to the total surface area.

• Energy Framework Calculation:

  • Select "Energy Frameworks" > "B3LYP/6-31G(d,p)" (standard for organic crystals).

  • Set cluster radius to 3.8 Å (shell of nearest neighbors).

  • Output: The software calculates Electrostatic (

    ), Polarization ( ), Dispersion ( ), and Repulsion ( ) energies.

  • Visualization: Toggle "Cylinders" to view the "Total Energy" framework. Cylinder thickness

    Interaction Strength.

Protocol B: Terahertz (THz) Spectroscopic Analysis

Objective: Discriminate between chiral and racemic lattice packing.

• Sample Preparation:

  • Mix the co-crystal sample with Polyethylene (PE) powder (transparent to THz) in a 1:10 ratio.

  • Press into a pellet (typically 13mm diameter) using a hydraulic press (2-5 tons).

  • Control: Prepare a blank PE pellet for background subtraction.

• Data Acquisition:

  • Instrument: THz Time-Domain Spectrometer (THz-TDS).[5]

  • Range: 0.1 – 4.0 THz.

  • Temperature: Cool to 100K or lower using a cryostat.

  • Why Cool? Lattice vibrational modes sharpen significantly at low temperatures, revealing splittings characteristic of chiral packing that are smeared out at room temperature.

• Analysis:

  • Convert the time-domain waveform to frequency domain via Fast Fourier Transform (FFT).

  • Compare absorption peaks of the chiral co-crystal vs. the racemic physical mixture. Distinct peaks in the 1.0–2.0 THz range often indicate successful chiral co-crystal formation.

Interaction Topology Visualization

The interactions in a chiral co-crystal are hierarchical. The diagram below represents the energy contributions typically found in these systems.

Figure 2: Hierarchy of intermolecular forces. In chiral co-crystals, electrostatic H-bonds usually provide the selectivity (the "lock"), while dispersion forces provide the bulk stability.

References

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm. Link

• Parrott, E. P., et al. (2009).[5] Testing the sensitivity of terahertz spectroscopy to changes in molecular and supramolecular structure: a study of structurally similar cocrystals. Crystal Growth & Design. Link

• Turner, M. J., et al. (2017). Energy frameworks: insights into interaction anisotropy and the mechanical properties of molecular crystals. Chemical Communications.[6][7] Link

• Vogt, F. G., et al. (2009).[5] Solid-State NMR Analysis of Organic Cocrystals and Complexes. Crystal Growth & Design. Link

• CrystalExplorer . Software for Hirshfeld Surface Analysis and Energy Frameworks. University of Western Australia. Link

Sources

• 1. Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals [scirp.org]
• 2. ijcrt.org [ijcrt.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Synthesis, crystal structure, Hirshfeld surface analysis, DFT, molecular docking and molecular dynamic simulation studies of (E)-2,6-bis(4-chlorophenyl)-3-methyl-4-(2-(2,4,6-trichlorophenyl)hydrazono)piperidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Testing the sensitivity of terahertz spectroscopy to changes in molecular and supramolecular structure: a study of structurally similar cocrystals - ePrints Soton [eprints.soton.ac.uk]
• 6. Energy frameworks: insights into interaction anisotropy and the mechanical properties of molecular crystals - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]